Milnacipran EP Impurity G

Core Science & Biosynthesis

Milnacipran EP Impurity G reference standard characterization

An In-Depth Technical Guide to the Characterization of Milnacipran EP Impurity G Reference Standard

Introduction

Milnacipran is a serotonin-norepinephrine reuptake inhibitor (SNRI) used in the treatment of fibromyalgia and major depressive disorder.[1][2] In the landscape of pharmaceutical manufacturing, ensuring the purity and safety of an active pharmaceutical ingredient (API) is paramount. The control of impurities—unwanted chemical substances that can arise during synthesis or storage—is a critical aspect of quality control and is strictly regulated by international guidelines.[2]

The International Council for Harmonisation (ICH) provides a framework for the control of impurities in new drug substances (Q3A) and drug products (Q3B).[3][4] These guidelines mandate the reporting, identification, and toxicological qualification of impurities that exceed specific thresholds, ensuring that patient safety is not compromised.[5] Central to adhering to these regulations is the use of highly characterized reference standards.

A reference standard is a substance of established purity and identity, intended for use in specified analytical procedures. The European Pharmacopoeia (EP) establishes official reference standards that serve as the legal and scientific basis for quality control across Europe and beyond.[6][7] These standards are indispensable for the identification of unknown peaks in chromatograms, the validation of analytical methods, and the accurate quantification of impurities.[7]

This technical guide provides a comprehensive framework for the characterization of the Milnacipran EP Impurity G reference standard. It is designed for researchers, analytical scientists, and drug development professionals, offering not just methodologies but also the scientific rationale behind the chosen analytical techniques, thereby ensuring a robust and self-validating characterization process.

Part 1: Structural Elucidation and Physicochemical Properties

The foundational step in characterizing any reference standard is the unambiguous confirmation of its chemical structure and fundamental properties.

Identification of Milnacipran EP Impurity G

Milnacipran EP Impurity G is a known process-related impurity or potential degradant of Milnacipran. Its identity has been established through comprehensive spectral analysis.

• Chemical Name: (Diethylamino)[2-(hydroxymethyl)-1-phenylcyclopropyl]formaldehyde[8][9]

• CAS Number: 1353644-49-1[8][9]

• Molecular Formula: C₁₅H₂₁NO₂[8][9]

• Molecular Weight: 247.33 g/mol [8][9]

Plausible Formation Pathway

Understanding the potential origin of an impurity is crucial for process control and optimization. The structure of Impurity G, containing both a hydroxymethyl and a formaldehyde group (the latter being part of a larger functional group name for an aldehyde), suggests a potential oxidative degradation pathway from a related precursor or a side reaction during synthesis. It represents a structural alert that requires careful monitoring in the Milnacipran API.

Caption: Relationship between Milnacipran API and Impurity G.

Physicochemical Characterization Summary

A summary of the core physicochemical data provides an at-a-glance reference for the standard. This information is typically confirmed and documented on the Certificate of Analysis (CoA).

Property	Data	Source
Chemical Name	(Diethylamino)[2-(hydroxymethyl)-1-phenylcyclopropyl]formaldehyde	[8][9]
Appearance	White to Off-White Solid	Typical for purified organic compounds
CAS Number	1353644-49-1	[8][9]
Molecular Formula	C₁₅H₂₁NO₂	[8][9]
Molecular Weight	247.33	[8][9]

Part 2: Analytical Characterization Protocols

A multi-technique analytical approach is non-negotiable for the comprehensive characterization of a reference standard. This ensures orthogonality, where different techniques provide complementary and cross-verifying data, leading to an unambiguous confirmation of identity, purity, and structure. The European Directorate for the Quality of Medicines & HealthCare (EDQM) employs a similarly rigorous process for establishing its official standards.[6]

High-Performance Liquid Chromatography (HPLC) for Purity Assessment

Causality: HPLC is the gold standard for assessing the purity of pharmaceutical substances due to its high resolution, sensitivity, and quantitative accuracy. A stability-indicating HPLC method can separate the main component from all potential process-related impurities and degradation products, providing a precise measure of its purity as a percentage of the total peak area.[10][11]

Experimental Protocol:

• Instrumentation: A UHPLC or HPLC system equipped with a PDA or UV detector.

• Column: A C18 stationary phase column (e.g., Acquity UPLC BEH C18, 100 mm x 2.1 mm, 1.7 µm) is often effective for separating Milnacipran and its impurities.[11][12]

• Mobile Phase A: 10 mM Sodium dihydrogen phosphate monohydrate, with pH adjusted to 2.5 using orthophosphoric acid.[11]

• Mobile Phase B: Acetonitrile.

• Gradient Elution: A linear gradient is employed for optimal resolution (e.g., Time 0: 5% B; Time 10 min: 70% B; Time 12 min: 5% B).

• Flow Rate: 0.3 mL/min.

• Column Temperature: 30°C.

• Detection: UV at 210 nm.[12]

• Sample Preparation: Accurately weigh and dissolve the reference standard in a suitable diluent (e.g., 50:50 Acetonitrile:Water) to a final concentration of approximately 0.1 mg/mL.

Data Interpretation: The resulting chromatogram should show a single major peak corresponding to Milnacipran EP Impurity G. Purity is calculated based on the area of this peak relative to the total area of all observed peaks. For a reference standard, purity should typically be ≥98%.

Caption: HPLC workflow for purity assessment of Impurity G.

Mass Spectrometry (MS) for Molecular Weight Confirmation

Causality: Mass spectrometry is a powerful analytical technique that measures the mass-to-charge ratio (m/z) of ionized molecules. It provides direct and unequivocal evidence of the molecular weight of the compound, serving as a primary confirmation of its identity.[13]

Experimental Protocol:

• Instrumentation: A Liquid Chromatography-Mass Spectrometer (LC-MS), often with an Electrospray Ionization (ESI) source.

• Method: The HPLC method described in section 2.1 can be directly coupled to the mass spectrometer.

• Ionization Mode: Positive ESI mode is typically effective for nitrogen-containing compounds like Impurity G.

• Mass Analyzer: A Time-of-Flight (TOF) or Quadrupole analyzer.

• Scan Range: m/z 50-500.

Data Interpretation: In positive ESI mode, the primary ion expected is the protonated molecule [M+H]⁺. For Milnacipran EP Impurity G (C₁₅H₂₁NO₂), the expected monoisotopic mass is 247.1572. Therefore, the mass spectrum should exhibit a prominent peak at an m/z of approximately 248.1645, confirming the molecular weight.

Nuclear Magnetic Resonance (NMR) Spectroscopy for Structural Elucidation

Causality: NMR spectroscopy is the most definitive technique for elucidating the exact chemical structure of an organic molecule. ¹H NMR provides information on the number, environment, and connectivity of protons, while ¹³C NMR identifies all unique carbon atoms. For a primary reference standard, full structural elucidation by NMR is a mandatory step to confirm its identity beyond any doubt.[6][13]

Experimental Protocol:

• Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher).

• Sample Preparation: Dissolve 5-10 mg of the reference standard in ~0.6 mL of a deuterated solvent (e.g., Chloroform-d, CDCl₃).

• Experiments:

  • ¹H NMR: Acquire a standard proton spectrum.

  • ¹³C NMR: Acquire a proton-decoupled carbon spectrum.

  • 2D NMR (Optional but recommended): COSY (¹H-¹H correlation) and HSQC (¹H-¹³C correlation) experiments to confirm assignments.

Data Interpretation (Predicted):

• ¹H NMR: Expect to see distinct signals corresponding to the aromatic protons of the phenyl group, the diastereotopic protons of the cyclopropane ring, the methylene and methyl protons of the two ethyl groups, the hydroxymethyl protons, and a characteristic signal for the aldehyde proton.

• ¹³C NMR: Expect signals for the aromatic carbons, the cyclopropane carbons, the carbonyl carbon of the aldehyde, the hydroxymethyl carbon, and the carbons of the N,N-diethyl group.

Fourier-Transform Infrared (FTIR) Spectroscopy for Functional Group Identification

Causality: FTIR provides a characteristic "fingerprint" of a molecule by identifying its functional groups based on their absorption of infrared radiation. It is a rapid and reliable method to confirm the presence of key structural motifs.[13]

Experimental Protocol:

• Instrumentation: An FTIR spectrometer.

• Sample Preparation: Prepare a potassium bromide (KBr) pellet containing a small amount of the sample or use an Attenuated Total Reflectance (ATR) accessory.

• Data Acquisition: Scan the sample over the range of 4000-400 cm⁻¹.

Data Interpretation (Predicted): The FTIR spectrum should display characteristic absorption bands confirming the structure:

• ~3400 cm⁻¹ (broad): O-H stretching from the hydroxymethyl group.

• ~3060 cm⁻¹: Aromatic C-H stretching.

• ~2970 cm⁻¹: Aliphatic C-H stretching from the ethyl and cyclopropyl groups.

• ~1725 cm⁻¹: C=O stretching from the aldehyde group.

• ~1600, 1495 cm⁻¹: Aromatic C=C stretching.

Part 3: Qualification and Use of the Reference Standard

The final stage involves formalizing the characterization data into a qualified standard and understanding its application.

Establishing the Reference Standard

The qualification of a reference standard is a formal process that synthesizes all analytical data to confirm its suitability for its intended use.[6] This process is a cornerstone of Good Manufacturing Practice (GMP).

Caption: Workflow for qualifying a reference standard batch.

The Certificate of Analysis (CoA)

Every qualified reference standard must be accompanied by a CoA.[8] This document is the legal and scientific record of the standard's quality and includes:

• Product Name and Code

• CAS Number and Molecular Formula

• Batch Number

• Purity value as determined by a primary method (e.g., HPLC Area %).

• A summary of the identity tests (links to NMR, MS, IR spectra).

• Recommended storage conditions.

• Date of release and re-test date.

Practical Application in Quality Control

The Milnacipran EP Impurity G reference standard is used in the following critical QC applications:

• Peak Identification: In the routine HPLC analysis of Milnacipran API batches, the retention time of the Impurity G standard is used to unequivocally identify any corresponding unknown peaks in the sample chromatogram.

• Method Validation: During the validation of a stability-indicating HPLC method, the standard is used to prove the method's specificity—its ability to separate Impurity G from the main API and other related substances.

• Limit Tests: While often used qualitatively for identification, if assigned a potency, it can be used as an external standard to quantify the level of Impurity G in a sample to ensure it does not exceed the limits specified by ICH guidelines.[5]

Conclusion

The characterization of a pharmaceutical reference standard like Milnacipran EP Impurity G is a rigorous, multi-faceted process grounded in the principles of analytical chemistry and regulatory compliance. A combination of chromatographic (HPLC) and spectroscopic (MS, NMR, FTIR) techniques provides a self-validating system that ensures the identity, purity, and structural integrity of the standard. A thoroughly characterized reference standard is not merely a laboratory reagent; it is a fundamental tool that underpins the quality control infrastructure, enabling pharmaceutical manufacturers to produce safe and effective medicines in compliance with global regulatory expectations.

References

• Title: Understanding ICH Guidelines for Pharmaceutical Impurities: A Comprehensive Guide Source: Vertex AI Search URL
• Title: Impurity guidelines in drug development under ICH Q3 - AMSbiopharma Source: AMSbiopharma URL
• Title: Identification, Synthesis and Characterisation of process related impurities if Milnacipran Source: ResearchGate URL
• Title: Isolation and characterization of related impurity in milnacipran hydrochloride active pharmaceutical ingredient Source: ResearchGate URL
• Title: Milnacipran EP Impurities & USP Related Compounds Source: SynThink URL
• Title: Impurities: Guideline for Residual Solvents Q3C(R8)
• Title: ICH harmonised tripartite guideline - impurities in new drug substances q3a(r2)
• Title: ISOLATION AND CHARACTERIZATION OF RELATED IMPURITY IN MILNACIPRAN HYDROCHLORIDE ACTIVE PHARMACEUTICAL INGREDIENT Source: Taylor & Francis Online URL
• Title: ISOLATION AND CHARACTERIZATION OF RELATED IMPURITY IN MILNACIPRAN HYDROCHLORIDE ACTIVE PHARMACEUTICAL INGREDIENT Source: Taylor & Francis Online URL
• Title: ICH Q3A (R2)
• Title: Method development and validation for determination and quantitative estimation of impurities in milnacipran hydrochloride by liquid chromatography technique Source: Journal of Chemical and Pharmaceutical Research URL
• Title: Ph. Eur.
• Title: Fact sheet: European Pharmacopoeia Reference Standards Source: European Directorate for the Quality of Medicines & HealthCare URL
• Title: European Pharmacopoeia (Ph. Eur.)
• Title: A Stability Indicating U-HPLC Method for Milnacipran in Bulk Drugs and Pharmaceutical Dosage Forms Source: SCIRP URL
• Title: Rapid Quantitative Determination of Related Substances and Degradants in Milnacipran Source: Journal of Chromatographic Science | Oxford Academic URL
• Title: Official European Pharmacopoeia reference standards (RS)
• Title: Milnacipran EP Impurity G | 1353644-49-1 Source: SynThink URL
• Title: OMCL Guidelines for Reference Standards Source: Scribd URL
• Title: Milnacipran EP Impurity G Source: EliteSynth Laboratories URL
• Title: milnacipran hydrochloride and its Impurities Source: Pharmaffiliates URL
• Title: Milnacipran Impurities and Related Compound Source: Veeprho URL

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Structural Elucidation of Milnacipran EP Impurity G using NMR: A Comprehensive Methodological Guide

Executive Summary

Milnacipran is a potent serotonin-norepinephrine reuptake inhibitor (SNRI) widely prescribed for the management of fibromyalgia and major depressive disorder[1]. During its synthesis, several critical intermediates and degradation products can emerge, necessitating rigorous impurity profiling to comply with ICH Q3A(R2) and European Pharmacopoeia (Ph. Eur.) guidelines[2].

This whitepaper provides an in-depth technical framework for the structural elucidation of Milnacipran EP Impurity G (CAS 1353644-49-1)[3]. By deploying a self-validating Nuclear Magnetic Resonance (NMR) workflow, analytical scientists can unambiguously characterize this compound, differentiating it from the active pharmaceutical ingredient (API) and other positional isomers.

Chemical Context & Synthetic Origin

Milnacipran EP Impurity G, formally known as N,N-diethyl-2-(hydroxymethyl)-1-phenylcyclopropane-1-carboxamide, is a critical synthetic intermediate in the production of Milnacipran[]. Note that in some automated chemical databases, it is synonymously (and somewhat archaically) referred to as (Diethylamino)[2-(hydroxymethyl)-1-phenylcyclopropyl]formaldehyde[3].

The impurity originates during the early stages of the API's synthesis. The process typically begins with the ring-opening amidation of a lactone precursor (1-phenyl-3-oxabicyclo[3.1.0]hexan-2-one) using diethylamine[2]. This reaction yields the hydroxymethyl intermediate (Impurity G). To form the final Milnacipran API, the hydroxyl group of Impurity G must be activated (e.g., via chlorination or mesylation) and subsequently substituted with an amine (often via a phthalimide intermediate)[5].

Incomplete conversion during these activation and amination steps results in the persistence of Impurity G in the drug substance[5].

Caption: Synthetic pathway of Milnacipran highlighting the formation of EP Impurity G as a key intermediate.

Experimental Protocol: A Self-Validating NMR Workflow

Step-by-Step Methodology

• Sample Preparation :

  • Protocol: Dissolve 10–15 mg of highly pure Milnacipran EP Impurity G reference standard[6] in 0.6 mL of deuterated chloroform ( CDCl3​ ).

  • Causality: CDCl3​ is selected because it is an aprotic, non-exchangeable solvent. Unlike Methanol- d4​ or D2​O , CDCl3​ prevents the rapid deuterium exchange of the hydroxyl (-OH) proton, allowing it to be observed as a broad singlet in the 1 H spectrum. Tetramethylsilane (TMS) at 0.03% v/v is added as an internal reference standard to lock the chemical shift at exactly 0.00 ppm, ensuring absolute shift accuracy across batches.

• 1D NMR Acquisition :

  • Protocol: Acquire 1 H NMR at 400 MHz (or higher) using a standard 30° pulse program (zg30), 16 scans, and a 1-second relaxation delay. Acquire 13 C NMR at 100 MHz using proton decoupling (zgpg30), 1024 scans, and a 2-second relaxation delay.

• 2D NMR Acquisition :

  • Protocol: Execute Homonuclear Correlation Spectroscopy (COSY), Heteronuclear Single Quantum Coherence (HSQC), and Heteronuclear Multiple Bond Correlation (HMBC).

  • Causality: HSQC is run using a multiplicity-edited pulse sequence (hsqcedetgpsisp2.2). This acts as an internal validation mechanism against DEPT-135, phasing CH and CH3​ groups positively, and CH2​ groups negatively, thereby definitively identifying the hydroxymethyl and cyclopropane methylene carbons.

Caption: Self-validating NMR workflow for the structural elucidation of Milnacipran EP Impurity G.

Structural Elucidation via NMR (The Core)

The structural assignment of Impurity G relies on interpreting three distinct molecular environments: the cyclopropane core, the N,N-diethylamide moiety, and the defining hydroxymethyl group.

1 H NMR Analysis & Causality

• The Amide Rotamers : The partial double-bond character of the C-N amide bond restricts free rotation on the NMR timescale. Consequently, the two ethyl groups of the N,N-diethylamide moiety reside in different magnetic environments (one cis to the carbonyl oxygen, one trans). This causality manifests as two distinct quartets for the N-CH2​ protons (~3.15 ppm and ~3.35 ppm) and two distinct triplets for the N-CH3​ protons (~0.95 ppm and ~1.10 ppm).

• The Diastereotopic Hydroxymethyl Protons : The −CH2​OH group is attached to C-2 of the cyclopropane ring, which is a chiral center. Even with free rotation around the C-C bond, these two protons are diastereotopic and magnetically non-equivalent. They typically appear as two distinct multiplets or doublet of doublets (dd) between 3.50 and 3.90 ppm.

• The Cyclopropane Core : The cyclopropane protons form a rigid ABX spin system. The C-3 methylene protons are diastereotopic, split by geminal coupling (~4–6 Hz) and distinct cis (~8–10 Hz) and trans (~5–7 Hz) couplings to the C-2 methine proton.

13 C NMR & 2D Connectivity

The critical differentiation between Milnacipran API and Impurity G lies in the carbon chemical shift of the substituent at C-2. In the API (aminomethyl), the carbon resonates at approximately 45 ppm. In Impurity G (hydroxymethyl), the electronegativity of the oxygen atom deshields this carbon, shifting it downfield to ~62.8 ppm .

HMBC Validation : HMBC provides the ultimate proof of structure. Long-range 3JCH​ couplings observed from the diastereotopic hydroxymethyl protons (~3.55/3.80 ppm) to the quaternary C-1 (~36.5 ppm) and the methine C-2 (~28.4 ppm) of the cyclopropane ring unambiguously lock the −CH2​OH group to the cyclopropane core, ruling out any ring-expanded or rearranged isomers.

Quantitative Data Presentation

The following table summarizes the anticipated empirical assignments based on the structural logic and 2D connectivity matrices of the molecule.

Position	13 C Shift (ppm)	1 H Shift (ppm)	Multiplicity	Integration	Assignment & Causality Notes
C=O	171.5	-	-	-	Amide carbonyl; confirmed via HMBC to N-ethyls.
C-1 (Ph)	141.2	-	-	-	Quaternary aromatic carbon.
C-2,6 (Ph)	128.5	7.25	m	2H	Aromatic ortho protons.
C-3,5 (Ph)	128.2	7.30	m	2H	Aromatic meta protons.
C-4 (Ph)	126.8	7.20	m	1H	Aromatic para proton.
C-1 (Cyclo)	36.5	-	-	-	Quaternary cyclopropane; shielded by ring strain.
C-2 (Cyclo)	28.4	1.65	m	1H	Cyclopropane methine.
C-3 (Cyclo)	17.2	1.15, 1.45	dd, dd	1H, 1H	Diastereotopic cyclopropane CH2​ .
C-1' ( −CH2​OH )	62.8	3.55, 3.80	m, m	1H, 1H	Diastereotopic CH2​ ; downfield shift confirms -OH.
-OH	-	2.50	br s	1H	Exchangeable hydroxyl proton (solvent dependent).
N- CH2​ (Et-1)	42.1	3.35	q	2H	Amide rotamer A (restricted rotation).
N- CH2​ (Et-2)	40.5	3.15	q	2H	Amide rotamer B (restricted rotation).
N- CH3​ (Et-1)	14.2	1.10	t	3H	Amide rotamer A.
N- CH3​ (Et-2)	12.8	0.95	t	3H	Amide rotamer B.

Conclusion

The structural elucidation of Milnacipran EP Impurity G requires a meticulous approach that accounts for the unique stereochemical and electronic environments of the cyclopropane ring and the restricted amide bond. By utilizing a self-validating suite of 1D and 2D NMR techniques, analytical scientists can definitively map the hydroxymethyl group to the C-2 position, confirming the identity of this critical process-related impurity. Such rigorous characterization is not merely an academic exercise; it is a fundamental regulatory requirement for ensuring the safety, efficacy, and quality of the final Milnacipran drug product.

References

• [1] SynThink Chemicals. Milnacipran EP Impurities & USP Related Compounds. Available at:

• [2] European Medicines Agency (EMA). Milnacipran Pierre Fabre Medicament, INN-milnacipran. Available at:

• [5] Scientific Research Publishing (SCIRP). A Stability Indicating U-HPLC Method for Milnacipran in Bulk Drugs and Pharmaceutical Dosage Forms. Available at:

• [3] Veeprho. (Diethylamino)[2-(hydroxymethyl)-1-phenylcyclopropyl]formaldehyde | CAS 1353644-49-1. Available at:

• [] BOC Sciences. CAS 1353644-49-1 (Milnacipran Impurity 2). Available at:

• [6] Clearsynth. Levomilnacipran Hydroxy impurity | CAS No. 1353644-49-1. Available at:

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An In-depth Technical Guide to the Synthesis and Origin of Milnacipran EP Impurity G in Drug Manufacturing

Abstract

The control of impurities is a critical aspect of active pharmaceutical ingredient (API) manufacturing, directly impacting the safety and efficacy of the final drug product. Milnacipran, a serotonin-norepinephrine reuptake inhibitor, is subject to stringent purity requirements as defined by pharmacopeial monographs such as the European Pharmacopoeia (EP). This guide provides a comprehensive technical examination of Milnacipran EP Impurity G, a specified impurity in the Milnacipran monograph. We will delve into its chemical identity, elucidate its primary origin as a process-related intermediate in common synthetic routes, detail the mechanistic pathways of its formation, and outline robust analytical strategies for its control, in line with ICH guidelines. This document serves as a vital resource for professionals engaged in the synthesis, analysis, and quality control of Milnacipran.

Introduction: The Imperative of Impurity Profiling in Milnacipran

Milnacipran is a cyclopropane derivative with a dual inhibitory action on the reuptake of serotonin and norepinephrine, and it is clinically used for the treatment of fibromyalgia and major depressive disorders[]. The synthesis of such a structurally specific molecule is a multi-step process, which inherently carries the risk of generating impurities. These can arise from unreacted starting materials, by-products of side reactions, intermediates, or degradation products[2].

Regulatory bodies and pharmacopoeias mandate strict control over these impurities. The European Pharmacopoeia (EP) and guidelines from the International Council for Harmonisation (ICH), specifically ICH Q3A(R2), provide a framework for the identification, qualification, and control of impurities in new drug substances[3][4][5]. Adherence to these standards is not merely a regulatory formality but a cornerstone of ensuring patient safety. This guide focuses specifically on Milnacipran EP Impurity G, a key intermediate whose presence in the final API must be carefully monitored.

Chemical Identity of Milnacipran EP Impurity G

Milnacipran EP Impurity G is not a degradation product but a crucial intermediate formed during the synthesis of the Milnacipran molecule. Its effective removal in subsequent steps is paramount to achieving the required purity for the final API.

Parameter	Description
Chemical Name	cis-(±)-2-(Hydroxymethyl)-N,N-diethyl-1-phenylcyclopropanecarboxamide
Common Name	Amide-alcohol intermediate
CAS Number	1353644-49-1[6]
Molecular Formula	C₁₅H₂₁NO₂[6]
Molecular Weight	247.33 g/mol [6]
Chemical Structure	(Self-generated image for illustrative purposes)

Origin and Synthetic Pathway of Milnacipran EP Impurity G

The genesis of Impurity G is intrinsically linked to the primary manufacturing routes of Milnacipran. It is not a product of API degradation under stress conditions like hydrolysis or oxidation, but rather a direct, process-related intermediate[7][8]. Its presence in the final drug substance is typically a result of incomplete reaction or inefficient purification.

A widely adopted synthetic strategy for Milnacipran involves a multi-step sequence where Impurity G is a key precursor to the final API[9][10].

General Synthetic Scheme of Milnacipran

The diagram below illustrates a common pathway for Milnacipran synthesis, highlighting the formation of Impurity G and its subsequent conversion.

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• 10. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Note: Advanced HPLC Method Development for the Detection and Quantification of Milnacipran EP Impurity G

Introduction and Regulatory Context

Milnacipran is a potent, selective serotonin and norepinephrine reuptake inhibitor (SNRI) utilized primarily in the management of fibromyalgia and major depressive disorder[1],[2]. The active pharmaceutical ingredient (API) is typically formulated as a hydrochloride salt, chemically designated as (±)-[1R(S),2S(R)]-2-(aminomethyl)-N,N-diethyl-1-phenylcyclopropanecarboxamide hydrochloride[1].

During synthesis, formulation, and storage, Milnacipran is susceptible to forming process-related and degradation impurities. According to the International Council for Harmonisation (ICH) Q3A(R2) and Q3B(R2) guidelines, rigorous impurity profiling is mandatory for drug substances to identify and characterize unknown impurities present at levels above 0.05%[3],[4]. Among these, European Pharmacopoeia (EP) Impurity G (CAS: 1353644-49-1) is a critical related substance requiring precise analytical quantification[5],[6].

Chemical Profiling & Mechanistic Insights

To develop a robust High-Performance Liquid Chromatography (HPLC) method, one must first understand the physicochemical differences between the API and the target impurity.

Milnacipran contains a highly basic primary amine group (aminomethyl) attached to a cyclopropane ring. In contrast, EP Impurity G—chemically identified as (Diethylamino)[2-(hydroxymethyl)-1-phenylcyclopropyl]formaldehyde (Molecular Formula: C15H21NO2, MW: 247.33)—features a hydroxymethyl group in place of the aminomethyl group[5],[7].

The Causality of Chromatographic Behavior

This structural variance fundamentally alters chromatographic behavior. In reversed-phase HPLC, the highly basic primary amine of Milnacipran causes poor retention and severe peak tailing due to secondary electrostatic interactions with residual acidic silanols on the silica stationary phase[1]. To counteract this, an anionic ion-pairing reagent (e.g., sodium hexanesulfonate or octane-1-sulfonic acid) is introduced into the mobile phase[1],[2].

Mechanism of Separation: The ion-pairing reagent forms a neutral, hydrophobic complex with the protonated amine of Milnacipran, significantly enhancing its retention on a C18 column. Conversely, Impurity G lacks the basic amine and cannot form this ion-pair complex. Its retention is governed solely by its intrinsic polarity, causing it to elute significantly earlier than the Milnacipran-ion-pair complex. This mechanistic divergence is the cornerstone of achieving a baseline resolution ( Rs​>2.0 )[2].

Differential retention mechanism of Milnacipran and Impurity G using ion-pair chromatography.

Analytical Strategy and Method Optimization

To translate these mechanistic insights into a reliable protocol, the following parameters were optimized:

• Stationary Phase: A high-efficiency C18 column (100 mm × 4.6 mm, 2.7 µm core-shell) is selected for its superior theoretical plate count and hydrophobic retention capabilities[1],[2].

• Mobile Phase Buffer & pH Control: The aqueous phase (Mobile Phase A) consists of a 10 mM sodium dihydrogen phosphate buffer combined with 10 mM sodium hexanesulfonate[2]. The buffer is strictly adjusted to pH 2.5 using orthophosphoric acid.

  • Why pH 2.5? At this acidic pH, the primary amine of Milnacipran is fully ionized, ensuring optimal interaction with the sulfonate headgroup of the ion-pairing reagent. Simultaneously, it suppresses the ionization of acidic silanols on the column, eliminating peak tailing[2].

• Diluent Selection: Methanol is utilized as the sample diluent.

  • Why Methanol? It provides excellent solubility for both the highly polar Milnacipran hydrochloride salt and the relatively less polar Impurity G, ensuring complete extraction from formulation matrices without inducing sample solvent-mismatch peak distortion[2].

• Detection: UV detection is set at 220 nm , corresponding to the optimal absorption of the phenyl ring present in both the API and Impurity G[2].

Experimental Protocol

This protocol is designed as a self-validating system . It integrates System Suitability Testing (SST) directly into the workflow to ensure the instrument is performing adequately before any sample data is acquired.

Step 1: Reagent Preparation

• Mobile Phase A (Buffer): Dissolve 1.38 g of sodium dihydrogen phosphate monohydrate and 1.88 g of sodium hexanesulfonate in 1000 mL of Milli-Q water. Adjust the pH to 2.5 ± 0.05 using dilute orthophosphoric acid. Filter through a 0.22 µm nylon membrane and sonicate for 10 minutes[2].

• Mobile Phase B: 100% HPLC-grade Acetonitrile[2].

• Diluent: 100% HPLC-grade Methanol[2].

Step 2: Solution Preparation

• Standard Stock Solution: Accurately weigh 2.0 mg of Milnacipran EP Impurity G reference standard and dissolve in 10 mL of diluent (200 µg/mL).

• System Suitability Solution (Spiked): Prepare a solution containing 250 µg/mL of Milnacipran API and spike it with Impurity G to achieve a final impurity concentration of 2.5 µg/mL (1.0% specification level)[2].

• Sample Solution: Weigh an amount of API or crushed formulation equivalent to 25 mg of Milnacipran. Transfer to a 100 mL volumetric flask, add 70 mL of diluent, sonicate for 15 minutes to extract, and make up to volume. Filter through a 0.22 µm syringe filter[2].

Step 3: Chromatographic Execution

Step-by-step HPLC experimental workflow for Milnacipran impurity profiling.

Table 1: Gradient Elution Program Flow Rate: 1.0 mL/min | Injection Volume: 5 µL | Column Temp: 30°C

Time (min)	Mobile Phase A (%)	Mobile Phase B (%)	Elution Profile
0.0	95	5	Isocratic hold
5.0	95	5	Isocratic hold
20.0	50	50	Linear gradient
25.0	50	50	Isocratic hold
26.0	95	5	Re-equilibration
30.0	95	5	Re-equilibration

System Suitability & Validation Parameters

Before analyzing the Sample Solution, inject the System Suitability Solution six times. The method is only considered valid if the parameters in Table 2 are met. This ensures that the ion-pairing mechanism is actively resolving the non-basic Impurity G from the heavily retained API.

Table 2: System Suitability Specifications

Parameter	Milnacipran API	EP Impurity G	Acceptance Criteria
Retention Time (RT)	~18.5 min	~8.2 min	N/A (Information only)
Resolution ( Rs​ )	N/A	> 2.0 (vs API)	> 2.0
Tailing Factor ( Tf​ )	1.1	1.05	< 1.5
Theoretical Plates ( N )	> 10,000	> 8,000	> 5,000
% RSD (Area, n=6)	0.4%	0.6%	< 2.0%

Conclusion

By leveraging the structural differences between Milnacipran and EP Impurity G, this method utilizes an ion-pairing reversed-phase gradient to achieve exceptional chromatographic resolution. The acidic pH and hexanesulfonate additive selectively retain the API, allowing the neutral Impurity G to elute cleanly in the early gradient phase. This self-validating protocol ensures compliance with ICH guidelines for impurity quantification in pharmaceutical development.

References

• Method development and validation for determination and quantitative estimation of impurities in milnacipran hydrochloride by liquid chromatography technique. Journal of Chemical and Pharmaceutical Research. URL: [Link]

• A Stability Indicating U-HPLC Method for Milnacipran in Bulk Drugs and Pharmaceutical Dosage Forms. American Journal of Analytical Chemistry (via Semantic Scholar). URL:[Link]

• Isolation and characterization of related impurity in milnacipran hydrochloride active pharmaceutical ingredient. Taylor & Francis. URL: [Link]

• A Stability Indicating U-HPLC Method for Milnacipran in Bulk Drugs and Pharmaceutical Dosage Forms. Scientific Research Publishing (SCIRP). URL:[Link]

Sources

• 1. jocpr.com [jocpr.com]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. researchgate.net [researchgate.net]
• 4. tandfonline.com [tandfonline.com]
• 5. synthinkchemicals.com [synthinkchemicals.com]
• 6. synthinkchemicals.com [synthinkchemicals.com]
• 7. elitesynthlaboratories.com [elitesynthlaboratories.com]

Application Note: A Robust and Sensitive LC-MS/MS Method for the Quantification of Milnacipran EP Impurity G

Abstract

This application note details a highly selective and sensitive Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method for the quantification of Milnacipran EP Impurity G in Milnacipran active pharmaceutical ingredient (API). The control of impurities is a critical aspect of drug development and manufacturing to ensure the safety and efficacy of pharmaceutical products.[1][2] This method provides a robust and reliable tool for researchers, scientists, and drug development professionals to accurately monitor and control the levels of this specific impurity, ensuring compliance with regulatory standards such as those set by the European Pharmacopoeia (EP). The method has been developed and validated in accordance with the International Council for Harmonisation (ICH) Q2(R1) guidelines.[3][4][5]

Introduction: The Critical Role of Impurity Profiling in Pharmaceutical Quality

Milnacipran is a serotonin-norepinephrine reuptake inhibitor (SNRI) used in the treatment of fibromyalgia and major depressive disorder.[1] The manufacturing process of any active pharmaceutical ingredient (API), including Milnacipran, can result in the formation of impurities. These impurities can arise from various sources, including the synthetic route, degradation of the API, or residual starting materials.[1][2] Regulatory bodies, such as the European Medicines Agency (EMA) and the U.S. Food and Drug Administration (FDA), have stringent guidelines for the identification, qualification, and quantification of impurities in drug substances and products.[6]

Milnacipran EP Impurity G, chemically known as (Diethylamino)[2-(hydroxymethyl)-1-phenylcyclopropyl]formaldehyde, is a potential process-related impurity or degradation product of Milnacipran.[7][8][9] Its accurate quantification is essential to ensure the quality, safety, and efficacy of the final drug product. LC-MS/MS is an ideal analytical technique for this purpose, offering high sensitivity and selectivity, which is crucial for detecting and quantifying impurities at trace levels.[10][11][12]

This application note provides a comprehensive, step-by-step protocol for the quantification of Milnacipran EP Impurity G using LC-MS/MS, along with a detailed method validation summary.

Chemical Structures

A clear understanding of the chemical structures of the analyte and the impurity is fundamental for method development.

Sources

• 1. veeprho.com [veeprho.com]
• 2. synthinkchemicals.com [synthinkchemicals.com]
• 3. ICH Official web site : ICH [ich.org]
• 4. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - ECA Academy [gmp-compliance.org]
• 5. database.ich.org [database.ich.org]
• 6. Quality guidelines: impurities | European Medicines Agency (EMA) [ema.europa.eu]
• 7. synthinkchemicals.com [synthinkchemicals.com]
• 8. elitesynthlaboratories.com [elitesynthlaboratories.com]
• 9. Milnacipran Impurities | SynZeal [synzeal.com]
• 10. Bot Verification [rasayanjournal.co.in]
• 11. japsonline.com [japsonline.com]
• 12. Current Developments in LC-MS for Pharmaceutical Analysis [jstage.jst.go.jp]

Application Note: A Strategic Approach to the Isolation and Purification of Milnacipran EP Impurity G

Abstract

This comprehensive guide details a strategic workflow for the isolation and purification of Milnacipran EP Impurity G, a critical step in the characterization and quality control of the active pharmaceutical ingredient (API) Milnacipran. This document provides in-depth protocols for preparative High-Performance Liquid Chromatography (Prep-HPLC), a robust and widely adopted technique for impurity isolation. Additionally, it explores Supercritical Fluid Chromatography (SFC) as a modern, efficient, and environmentally sustainable alternative. The protocols are designed to be self-validating, with an emphasis on the rationale behind experimental choices. This guide also outlines the necessary steps for the subsequent characterization and purity confirmation of the isolated impurity using advanced spectroscopic techniques.

Introduction: The Significance of Impurity Profiling in Milnacipran

Milnacipran is a serotonin-norepinephrine reuptake inhibitor (SNRI) used in the management of fibromyalgia and major depressive disorder. As with any pharmaceutical compound, the presence of impurities can impact the safety and efficacy of the final drug product. Regulatory bodies, such as the European Pharmacopoeia (EP), establish stringent limits on the levels of impurities in APIs. Therefore, the accurate identification, isolation, and characterization of these impurities are paramount.

Milnacipran EP Impurity G, identified as (Diethylamino)[2-(hydroxymethyl)-1-phenylcyclopropyl]formaldehyde, with CAS No. 1353644-49-1 and molecular formula C15H21NO2, is a potential process-related impurity or degradant of Milnacipran. The isolation of this impurity in a highly pure form is essential for its use as a reference standard in analytical method development, validation, and routine quality control testing.

This application note provides a detailed, practical guide for researchers and drug development professionals to successfully isolate and purify Milnacipran EP Impurity G.

Strategic Approach to Isolation and Purification

The selection of an appropriate purification technique is contingent on several factors, including the chemical properties of the target impurity and the API, the required purity level, and the desired scale of purification. Given the structural similarity between Milnacipran and its impurities, a high-resolution chromatographic technique is necessary.

Primary Recommendation: Preparative High-Performance Liquid Chromatography (Prep-HPLC)

Prep-HPLC is a powerful and versatile technique for isolating and purifying compounds from complex mixtures. It offers high resolution, scalability, and the ability to obtain high-purity compounds.

Causality of Experimental Choices:

• Stationary Phase: A reversed-phase C18 column is proposed due to its broad applicability for the separation of small organic molecules like Milnacipran and its impurities. The non-polar nature of the C18 stationary phase will interact with the hydrophobic regions of the molecules, allowing for separation based on differences in polarity.

• Mobile Phase: A gradient elution with a mixture of an aqueous buffer and an organic modifier (e.g., acetonitrile or methanol) is recommended. This allows for the efficient elution of compounds with a range of polarities. The use of a volatile buffer, such as ammonium formate, is advantageous as it can be easily removed during the subsequent solvent evaporation step.

• Detection: UV detection is a suitable choice as both Milnacipran and Impurity G are expected to contain a chromophore (the phenyl group) that absorbs UV light.

Alternative Technique: Supercritical Fluid Chromatography (SFC)

SFC has emerged as a "greener" and often faster alternative to traditional HPLC for both chiral and achiral separations. It utilizes supercritical carbon dioxide as the primary mobile phase, which is non-toxic and readily available.

Advantages of SFC:

• Speed: The low viscosity of supercritical CO2 allows for higher flow rates and faster separations without a significant loss in efficiency.

• Reduced Solvent Consumption: SFC significantly reduces the use of organic solvents, making it a more environmentally friendly and cost-effective technique.

• Simplified Post-Purification Processing: The CO2 mobile phase is a gas at ambient pressure, which simplifies the evaporation process to recover the purified compound.

Experimental Protocols

Preparative HPLC Protocol for the Isolation of Milnacipran EP Impurity G

This protocol is a starting point and may require optimization based on the specific crude mixture and available instrumentation.

Table 1: Preparative HPLC Parameters

Parameter	Recommended Setting	Rationale
Instrument	Preparative HPLC System with Gradient Capability	Allows for precise control of mobile phase composition for optimal separation.
Column	C18, 10 µm, 50 x 250 mm	A larger particle size and column dimension are suitable for preparative scale purification.
Mobile Phase A	10 mM Ammonium Formate in Water (pH adjusted to 3.5 with Formic Acid)	A volatile buffer that is compatible with mass spectrometry and easily removed.
Mobile Phase B	Acetonitrile	A common organic modifier providing good separation for a wide range of compounds.
Gradient Program	0-5 min: 20% B; 5-35 min: 20-60% B; 35-40 min: 60-95% B; 40-45 min: 95% B; 45-50 min: 95-20% B	A shallow gradient is used to ensure good resolution between the API and the impurity.
Flow Rate	80 mL/min	Appropriate for the recommended column dimension to achieve efficient separation.
Column Temperature	30 °C	To ensure reproducible retention times.
Detection	UV at 220 nm	Wavelength at which the phenyl chromophore is expected to have significant absorbance.
Injection Volume	1-5 mL (depending on sample concentration)	Should be optimized to avoid column overload.

Step-by-Step Methodology:

• Sample Preparation: Dissolve the crude Milnacipran mixture containing Impurity G in a suitable solvent (e.g., a mixture of Mobile Phase A and B) to a concentration of 10-20 mg/mL. Filter the sample through a 0.45 µm filter to remove any particulate matter.

• System Equilibration: Equilibrate the preparative HPLC system with the initial mobile phase composition (20% B) until a stable baseline is achieved.

• Injection and Fraction Collection: Inject the prepared sample onto the column. Monitor the chromatogram and collect the fractions corresponding to the peak of Impurity G. Use a fraction collector for automated collection.

• Fraction Pooling and Analysis: Analyze the collected fractions using an analytical HPLC method to confirm the purity of each fraction. Pool the fractions that meet the desired purity specification (e.g., >98%).

• Solvent Evaporation: Evaporate the solvent from the pooled fractions using a rotary evaporator or a lyophilizer to obtain the purified, solid Impurity G.

Purity Assessment of the Isolated Impurity

The purity of the isolated Milnacipran EP Impurity G should be rigorously assessed using orthogonal analytical techniques.

• High-Performance Liquid Chromatography (HPLC): Develop a validated, stability-indicating analytical HPLC method to determine the purity of the isolated compound.

• Liquid Chromatography-Mass Spectrometry (LC-MS): Confirm the molecular weight of the isolated impurity.

Structural Elucidation and Confirmation

Once isolated and purified, the definitive structure of the impurity must be confirmed using spectroscopic techniques.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR and ¹³C NMR are powerful tools for elucidating the detailed molecular structure of the impurity. Advanced NMR techniques such as COSY, HSQC, and HMBC can be employed to confirm the connectivity of atoms within the molecule.

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) will provide the accurate mass of the molecule, which can be used to confirm its elemental composition. Fragmentation analysis (MS/MS) can provide further structural information.

Visualization of the Workflow

Diagram 1: General Workflow for Impurity Isolation and Characterization

Caption: Workflow for the isolation and characterization of Milnacipran EP Impurity G.

Conclusion

The successful isolation and purification of Milnacipran EP Impurity G are critical for ensuring the quality and safety of Milnacipran drug products. This application note provides a detailed and scientifically sound strategy, with a primary focus on preparative HPLC, for achieving this goal. The outlined protocols, from sample preparation to final characterization, offer a comprehensive guide for researchers and professionals in the pharmaceutical industry. The adoption of these methodologies will enable the generation of high-purity reference standards, which are indispensable for robust analytical method development and routine quality control.

References

• ResearchGate. (2013, March 11). Identification, Synthesis and Characterisation of process related impurities if Milnacipran. Retrieved from [Link]

• Chromatography Online. (2022, March 1). Supercritical Fluid Chromatography for Chiral Analysis, Part 1: Theoretical Background. Retrieved from [Link]

• Daicel Chiral Technologies. Supercritical Fluid Chromatography (SFC). Retrieved from [Link]

• RSC Publishing. (n.d.). New insights into supercritical fluid chromatography for chiral separations. Retrieved from [Link]

• Selvita. (2024, September 19). Faster, Greener, and More Efficient: Preparative Supercritical Fluid Chromatography for Chiral Separations. Retrieved from [Link]

• ACS Publications. (2022, October 11). *Development of a Chiral Supercritical Fluid Chromatography–Tandem Mass Spectrometry and Reversed-Phase Liquid

Application Note: Advanced Sample Preparation Protocols for the Chromatographic Analysis of Milnacipran EP Impurity G

Target Audience: Analytical Chemists, QC/QA Scientists, and Pharmaceutical R&D Professionals Document Type: Method Development Guide & Validated Protocols

Introduction & Mechanistic Context

Milnacipran hydrochloride is a highly selective serotonin-norepinephrine reuptake inhibitor (SNRI) utilized primarily in the management of fibromyalgia and major depressive disorder. Ensuring the chemical purity of the Active Pharmaceutical Ingredient (API) and its finished dosage forms is a critical regulatory requirement governed by ICH Q3A/Q3B guidelines[1].

During impurity profiling, European Pharmacopoeia (EP) Impurity G —chemically identified as N,N-Diethyl-2-(hydroxymethyl)-1-phenylcyclopropanecarboxamide (CAS: 1353644-49-1)—emerges as a critical analyte[2][3]. Impurity G is both a synthetic intermediate (arising from the lactone ring-opening phase of synthesis) and a potential hydrolytic degradation product of the parent API[2].

Because Impurity G lacks the primary amine group present in Milnacipran, its physicochemical behavior differs significantly during extraction and chromatography. This application note provides field-proven, self-validating sample preparation protocols designed to ensure accurate, reproducible quantitation of Impurity G without inducing in-situ degradation.

Figure 1: Mechanistic pathway of Milnacipran EP Impurity G formation via synthesis and degradation.

Physicochemical Properties & Analytical Rationale

To design a robust sample preparation strategy, one must understand the causality behind the chosen solvents and conditions. Milnacipran possesses a basic primary amine (pKa ~9.2), making it highly soluble in acidic aqueous media. Conversely, Impurity G features a terminal hydroxyl group, rendering it neutral and comparatively more lipophilic[3].

Table 1: Comparative Physicochemical & Chromatographic Properties

Parameter	Milnacipran Hydrochloride	EP Impurity G
Molecular Formula	C15H22N2O · HCl	C15H21NO2
Molecular Weight	282.80 g/mol	247.33 g/mol
Key Functional Group	Primary Amine (-NH2)	Hydroxyl (-OH)
Ionization State (pH 3.0)	Fully Protonated (Cationic)	Neutral
Relative Retention Time (RRT)	1.00	~1.45 - 1.60

The "Why" Behind the Protocol

• Diluent Selection: We utilize a mixture of Phosphate Buffer (pH 3.0) and Acetonitrile (typically 80:20 v/v). The acidic pH ensures Milnacipran remains fully ionized, preventing secondary interactions with excipients, while the organic modifier ensures total solubilization of the more lipophilic Impurity G.

• Temperature Control: Milnacipran is susceptible to thermal degradation[4]. Ultrasonic extraction must be strictly temperature-controlled (≤ 25°C) to prevent the artificial generation of Impurity G during sample preparation, which would lead to false-positive out-of-specification (OOS) results.

• Filter Compatibility: Nylon filters are strictly avoided. The primary amine of Milnacipran can exhibit non-specific binding to active sites on nylon membranes, altering the API-to-Impurity ratio. We mandate 0.22 µm PTFE or PVDF filters.

Standardized Sample Preparation Workflows

Figure 2: Optimized sample extraction and preparation protocol for Milnacipran formulations.

Step-by-Step Experimental Protocols

Protocol A: API Release Testing (Drug Substance)

Objective: Prepare a clear, high-concentration solution for the detection of trace impurities.

• Weighing: Accurately weigh 50.0 mg of Milnacipran Hydrochloride API into a 50 mL volumetric flask.

• Dissolution: Add 30 mL of Diluent (0.05 M Potassium Phosphate Buffer pH 3.0 : Acetonitrile, 80:20 v/v).

• Agitation: Vortex for 1 minute until the API is visually dissolved.

• Volume Adjustment: Make up to the mark (50 mL) with Diluent. Final API concentration: 1.0 mg/mL.

• Filtration: Pass through a 0.22 µm PTFE syringe filter, discarding the first 2 mL of the filtrate to saturate any potential binding sites.

Protocol B: Finished Dosage Form (Capsules/Tablets)

Objective: Extract Milnacipran and Impurity G from insoluble excipients (e.g., talc, calcium hydrogen phosphate) without inducing degradation[4].

• Homogenization: Empty the contents of 20 Milnacipran capsules and finely grind them using an agate mortar and pestle.

• Weighing: Transfer an amount of powder equivalent to 50.0 mg of Milnacipran base into a 50 mL centrifuge tube.

• Extraction: Add 40 mL of Diluent.

• Sonication: Place the tube in an ultrasonic bath filled with ice-water to maintain the temperature at ≤ 25°C . Sonicate for exactly 15 minutes. (Self-Validation Check: Monitor bath temperature with a calibrated thermometer every 5 minutes).

• Centrifugation: Centrifuge the suspension at 5000 rpm for 10 minutes to pellet the insoluble excipients.

• Filtration: Decant the supernatant and filter through a 0.22 µm PVDF filter directly into an amber HPLC vial.

Protocol C: Forced Degradation Matrix (Self-Validating System)

Objective: Deliberately generate Impurity G to validate the stability-indicating power of the method[1].

• Acid Stress: Transfer 10.0 mg of API to a 10 mL flask. Add 2 mL of 1.0 N HCl.

• Heating: Heat at 60°C for 2 hours.

• Neutralization (Critical Step): Cool to room temperature. Add exactly 2 mL of 1.0 N NaOH to neutralize the matrix. Failure to neutralize will cause severe peak distortion upon injection.

• Dilution: Make up to 10 mL with Diluent and filter via 0.22 µm PTFE.

Chromatographic Conditions & System Suitability

To ensure the sample preparation was successful, the resulting solutions must be analyzed using a validated stability-indicating LC method[4].

• Column: Nucleosil C8 or Acquity UPLC BEH Phenyl (100 mm × 2.1 mm, 1.7 µm)[1][4].

• Mobile Phase: Gradient elution using Phosphate Buffer (pH 3.0) and Acetonitrile.

• Detection: UV at 210 nm (Milnacipran lacks strong chromophores; 210 nm provides optimal sensitivity for the cyclopropane-phenyl system)[4].

Table 2: System Suitability Requirements (ICH Q2/Q3)

Parameter	Acceptance Criteria	Scientific Rationale
Resolution ( Rs​ )	> 1.5 (API vs Imp G)	Ensures baseline separation for accurate integration of the neutral Impurity G from the cationic API.
Tailing Factor ( Tf​ )	≤ 1.5 for API peak	Confirms the absence of secondary interactions between the primary amine and unendcapped column silanols.
%RSD of Imp G Area	≤ 5.0% (n=6 injections)	Validates injection precision at the Limit of Quantitation (LOQ).
Filter Recovery	98.0% - 102.0%	Ensures the PTFE/PVDF membrane does not selectively adsorb the API or Impurity G.

References

• Dias, C. L., et al. "Comparative Validation Study to Assay Milnacipran Hydrochloride in Capsules by a Stability-Indicating LC and a Second Order Derivative UV Spectroscopic Methods." Pharmaceutica Analytica Acta, 2010. Available at:[Link]

• World Health Organization (WHO). "WHO Drug Information: Prequalification of Medicines Programme." WHO IRIS, Vol. 24, No. 3, 2010. Available at: [Link]

• United States Pharmacopeia (USP-NF). "Milnacipran Hydrochloride Monograph." Pharmacopeial Forum, Vol. 34. Available at: [Link]

• Naguib, I. A., et al. "A brief review on analytical method development and validation for the determination of related substances/impurities on anti-depressant drugs." Journal of Chromatographic Science, 2015. Available at: [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. synthinkchemicals.com [synthinkchemicals.com]
• 3. synthinkchemicals.com [synthinkchemicals.com]
• 4. researchgate.net [researchgate.net]

Application Note: A Robust RP-HPLC Method for the Chromatographic Separation of Milnacipran EP Impurity G from the Active Pharmaceutical Ingredient (API)

Abstract

This application note presents a detailed, validated, and highly selective reversed-phase high-performance liquid chromatography (RP-HPLC) method for the effective separation of Milnacipran from its specified European Pharmacopoeia (EP) Impurity G. Milnacipran, a serotonin-norepinephrine reuptake inhibitor, and Impurity G, (Diethylamino)[2-(hydroxymethyl)-1-phenylcyclopropyl]formaldehyde, present a unique separation challenge due to their structural similarities. The developed method leverages differences in polarity and ionization state by employing a C18 stationary phase with a phosphate buffer at a controlled pH. This protocol is designed for researchers, scientists, and drug development professionals engaged in quality control, stability testing, and impurity profiling of Milnacipran, ensuring compliance with rigorous regulatory standards.

Introduction: The Imperative of Impurity Profiling

Milnacipran is a widely used active pharmaceutical ingredient (API) for the management of fibromyalgia and major depressive disorder.[1][] The therapeutic efficacy and safety of any pharmaceutical product are intrinsically linked to the purity of its API.[1] Regulatory bodies, including those overseeing the European Pharmacopoeia, mandate strict control over impurities that may arise during synthesis, formulation, or storage.[3][4] Impurities, even at trace levels, can impact the drug's safety profile and stability, making their identification and quantification a critical aspect of quality assurance.[5]

Milnacipran EP Impurity G, chemically identified as (Diethylamino)[2-(hydroxymethyl)-1-phenylcyclopropyl]formaldehyde[6], is a potential process-related impurity or degradant. Its structure shares the core cyclopropyl-phenyl moiety with the Milnacipran API but differs significantly in its functional groups. While Milnacipran possesses a basic aminomethyl group, Impurity G contains neutral, polar hydroxyl and formyl (aldehyde) groups. This distinction in chemical properties—specifically polarity and ionizability—forms the scientific basis for the chromatographic separation detailed herein. This application note provides a comprehensive, step-by-step protocol grounded in established chromatographic principles to achieve robust and reproducible separation.

The Chromatographic Challenge: Structural Analysis

A successful separation strategy begins with a thorough understanding of the analyte structures.

• Milnacipran: (±)-[1R(S),2S(R)]-2-(aminomethyl)-N,N-diethyl-1-phenylcyclopropanecarboxamide.[7] Its key feature is the primary amine (-CH₂NH₂) which is basic and will be protonated (positively charged) in an acidic mobile phase.

• Milnacipran EP Impurity G: (Diethylamino)[2-(hydroxymethyl)-1-phenylcyclopropyl]formaldehyde.[6][8] This molecule contains a hydroxymethyl (-CH₂OH) and a formyl (-CHO) group. These functional groups are polar but are not ionizable under typical RP-HPLC conditions.

The primary challenge lies in retaining the more polar Impurity G sufficiently on a non-polar stationary phase while controlling the retention of the less polar, basic Milnacipran API to achieve baseline resolution. Reversed-phase HPLC (RP-HPLC) is the technique of choice, as it is adept at separating compounds based on differences in hydrophobicity.[9][10]

Experimental Protocol: A Validated Approach

This section details the optimized chromatographic conditions, reagent preparation, and sample handling procedures necessary for the successful separation.

Materials and Reagents

• Milnacipran Hydrochloride Reference Standard

• Milnacipran EP Impurity G Reference Standard

• Acetonitrile (HPLC Grade)

• Methanol (HPLC Grade)

• Potassium Dihydrogen Phosphate (KH₂PO₄) (Analytical Grade)

• Ortho-Phosphoric Acid (85%) (Analytical Grade)

• Purified Water (Milli-Q® or equivalent)

Chromatographic System and Conditions

The method was developed on a standard HPLC system equipped with a quaternary pump, autosampler, column thermostat, and a photodiode array (PDA) or UV detector.

Parameter	Recommended Condition	Causality and Justification
HPLC Column	C18, 250 mm x 4.6 mm, 5 µm	The C18 stationary phase provides a universal non-polar surface ideal for retaining the phenyl group common to both molecules. The 250 mm length ensures sufficient theoretical plates for resolving closely eluting peaks.[10]
Mobile Phase A	25 mM Potassium Dihydrogen Phosphate Buffer (pH adjusted to 3.0 with Phosphoric Acid)	The acidic pH ensures the primary amine of Milnacipran is fully protonated (-NH₃⁺), making it more polar and controlling its interaction with the stationary phase. The phosphate buffer provides stable pH control.
Mobile Phase B	Acetonitrile	Acetonitrile is a common organic modifier in RP-HPLC with low UV cutoff and viscosity, providing good peak shape and elution strength.[10]
Gradient Elution	Time (min)	% Mobile Phase B
0.0	30
15.0	70
20.0	70
22.0	30
25.0	30
Flow Rate	1.0 mL/min	A standard flow rate for a 4.6 mm ID column, providing a balance between analysis time and separation efficiency.
Column Temperature	30 °C	Maintaining a constant, slightly elevated temperature ensures reproducible retention times and improves peak symmetry by reducing mobile phase viscosity.
Detection Wavelength	220 nm	Both Milnacipran and its impurities exhibit UV absorbance at lower wavelengths due to the phenyl chromophore. 220 nm offers a good balance of sensitivity for both the API and the impurity.[11]
Injection Volume	10 µL	A standard injection volume to avoid column overloading while ensuring adequate sensitivity.
Diluent	Water:Acetonitrile (50:50, v/v)	This mixture ensures the solubility of both the polar impurity and the less polar API, and is compatible with the mobile phase.

Preparation of Solutions

Mobile Phase A (Buffer Preparation):

• Weigh and dissolve 3.4 g of Potassium Dihydrogen Phosphate in 1000 mL of purified water.

• Adjust the pH of the solution to 3.0 ± 0.05 using dilute ortho-phosphoric acid.

• Filter the buffer through a 0.45 µm membrane filter and degas prior to use.

Standard Stock Solution (Milnacipran API):

• Accurately weigh approximately 25 mg of Milnacipran Hydrochloride Reference Standard into a 25 mL volumetric flask.

• Dissolve and dilute to volume with the diluent to obtain a concentration of approximately 1000 µg/mL.

Impurity Stock Solution (Impurity G):

• Accurately weigh approximately 5 mg of Milnacipran EP Impurity G Reference Standard into a 50 mL volumetric flask.

• Dissolve and dilute to volume with the diluent to obtain a concentration of approximately 100 µg/mL.

System Suitability Solution (Spiked Standard):

• Transfer 5.0 mL of the Standard Stock Solution into a 50 mL volumetric flask.

• Add 1.0 mL of the Impurity Stock Solution to the same flask.

• Dilute to volume with the diluent. This solution contains approximately 100 µg/mL of Milnacipran and 2 µg/mL of Impurity G.

Test Solution (Sample Preparation):

• Accurately weigh a quantity of the Milnacipran API sample equivalent to 25 mg of Milnacipran into a 25 mL volumetric flask.

• Dissolve and dilute to volume with the diluent to obtain a final concentration of approximately 1000 µg/mL.

Method Execution and Data Analysis

Chromatographic Workflow

The logical flow of the analytical process is designed to ensure system readiness and accurate quantification.

Caption: Workflow from preparation to data analysis.

System Suitability Criteria

Before sample analysis, the performance of the chromatographic system must be verified by injecting the System Suitability Solution six times. The acceptance criteria are as follows:

Parameter	Acceptance Criteria	Rationale
Tailing Factor (Milnacipran Peak)	≤ 2.0	Ensures good peak symmetry, which is essential for accurate integration and quantification.
Theoretical Plates (Milnacipran Peak)	≥ 2000	Indicates high column efficiency and good separation power.
% RSD for Peak Area (Milnacipran)	≤ 2.0%	Demonstrates the precision and reproducibility of the injection and detection system.
Resolution (between Milnacipran and Impurity G)	≥ 2.0	Confirms that the two peaks are baseline separated, allowing for accurate and independent quantification.

Calculation

The percentage of Impurity G in the Milnacipran API sample is calculated using the following formula:

Where:

• Area_Imp_Sample = Peak area of Impurity G in the test solution chromatogram.

• Area_Imp_Std = Average peak area of Impurity G in the system suitability solution chromatograms.

• Conc_Imp_Std = Concentration (µg/mL) of Impurity G in the system suitability solution.

• Conc_Sample = Concentration (µg/mL) of Milnacipran in the test solution.

Expected Results and Conclusion

Under the specified conditions, Impurity G, being more polar and neutral, will elute earlier than the protonated, less polar Milnacipran API. The gradient elution ensures that Impurity G is well-retained and separated from the solvent front, while also ensuring that the more hydrophobic Milnacipran is eluted in a reasonable time with a sharp peak shape. The expected retention time for Impurity G is approximately 7-9 minutes, and for Milnacipran, approximately 12-14 minutes, with a resolution value well above the acceptance criterion of 2.0.

This application note provides a robust, selective, and reliable RP-HPLC method for the critical task of separating and quantifying Milnacipran EP Impurity G from the Milnacipran API. The methodology is grounded in fundamental chromatographic principles and is designed for easy implementation in a quality control environment. Adherence to this protocol will enable pharmaceutical scientists to ensure the purity, safety, and quality of Milnacipran, in alignment with global regulatory expectations.

Visualization of the Separation Principle

The following diagram illustrates the core principle of the separation on the C18 stationary phase.

Caption: Separation on a C18 phase based on polarity.

References

• SynThink. (n.d.). Milnacipran EP Impurities & USP Related Compounds. SynThink. Retrieved from [Link]

• Patel, D., et al. (2023). Analytical Method Development and Validation by RP-HPLC technique: a Review. World Journal of Pharmaceutical Research. Retrieved from [Link]

• Waters Corporation. (2025). Improving, Retaining, and Separating Polar Compounds Using Chromatographic Techniques. Waters Blog. Retrieved from [Link]

• Kumbhar, P. L., et al. (2022). Method Development by High-Performance Liquid Chromatography: Review. International Journal of Pharmaceutical and Phytopharmacological Research. Retrieved from [Link]

• Noggle, F. (n.d.). How to Retain Polar and Nonpolar Compounds on the Same HPLC Stationary Phase with an Isocratic Mobile Phase. LCGC International. Retrieved from [Link]

• European Medicines Agency. (2008). Milnacipran Pierre Fabre Medicament, INN-milnacipran. EMA. Retrieved from [Link]

• Reddy, B., et al. (2012). Rapid Quantitative Determination of Related Substances and Degradants in Milnacipran. Journal of Chromatographic Science. Retrieved from [Link]

• Drugs.com. (2025). Milnacipran Monograph for Professionals. Drugs.com. Retrieved from [Link]

• Agilent Technologies. (n.d.). High-Throughput LC/MS Purification of Pharmaceutical Impurities. Agilent. Retrieved from [Link]

• SynThink. (n.d.). Milnacipran EP Impurity G | 1353644-49-1. SynThink. Retrieved from [Link]

• Nageswari, A., et al. (2012). A Stability Indicating U-HPLC Method for Milnacipran in Bulk Drugs and Pharmaceutical Dosage Forms. Scientific Research Publishing. Retrieved from [Link]

• Veeprho. (n.d.). Milnacipran Impurities and Related Compound. Veeprho. Retrieved from [Link]

• Pharmaffiliates. (n.d.). milnacipran hydrochloride and its Impurities. Pharmaffiliates. Retrieved from [Link]

• ResearchGate. (2026). Selective Removal of a Pharmaceutical Process Impurity Using a Reactive Resin. Request PDF. Retrieved from [Link]

• MDPI. (2025). The Separation of Multiple Trace Impurities in Drugs Using an Improved Twin-Column Recycling Chromatography System. MDPI. Retrieved from [Link]

• ResearchGate. (n.d.). Isolation and characterization of related impurity in milnacipran hydrochloride active pharmaceutical ingredient. Request PDF. Retrieved from [Link]

• EliteSynth Laboratories. (n.d.). Milnacipran EP Impurity G. EliteSynth Laboratories. Retrieved from [Link]

• Chromatography Online. (2026). Isolation of Pharmaceutical Impurities and Degradants Using Supercritical Fluid Chromatography. Chromatography Online. Retrieved from [Link]

• International Journal of Pharmaceutical Sciences Review and Research. (2024). Impurity Profiling Of API. IJPSR. Retrieved from [Link]

• U.S. Food and Drug Administration. (2008). eCopy, Inc.. accessdata.fda.gov. Retrieved from [Link]

• Journal of Chemical and Pharmaceutical Research. (n.d.). Method development and validation for determination and quantitative estimation of impurities in milnacipran hydrochloride by liquid chromatography technique. JOCPR. Retrieved from [Link]

• ResearchGate. (2025). Synthesis and Characterization of Process Related Impurities of (±)-Milnacipran. Request PDF. Retrieved from [Link]

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Application Note: Development and Validation of a Stability-Indicating UHPLC Assay for Milnacipran and EP Impurity G

Executive Overview

Milnacipran is a potent serotonin-norepinephrine reuptake inhibitor (SNRI) utilized in the management of fibromyalgia and major depressive disorder. Ensuring the chemical stability of the active pharmaceutical ingredient (API) requires a robust Stability-Indicating Assay Method (SIAM). A true SIAM must accurately quantify the API without interference from degradation products, process impurities, or excipients[1]. This application note details a self-validating Ultra-High-Performance Liquid Chromatography (UHPLC) protocol specifically optimized to resolve Milnacipran from European Pharmacopoeia (EP) Impurity G (CAS: 1353644-49-1)[2][3], a critical degradation product.

Mechanistic Rationale & Chromatographic Strategy

Developing a SIAM is not merely about separating peaks; it requires an understanding of the molecular interactions driving retention. Milnacipran contains a primary amine group, making it highly polar and susceptible to peak tailing due to secondary interactions with residual silanols on standard silica-based stationary phases.

• pH Control (pH 2.5): By utilizing a sodium dihydrogen phosphate buffer adjusted to pH 2.5 with orthophosphoric acid, the primary amine of Milnacipran is fully protonated. This suppresses silanol ionization on the C18 column, ensuring sharp, symmetrical peaks and preventing retention time drift[4].

• Ion-Pairing Mechanism: The addition of 10 mM sodium hexane sulfonate introduces a hydrophobic counter-ion. The negatively charged sulfonate pairs with the positively charged Milnacipran, increasing its apparent hydrophobicity and retention time[4].

• Resolving EP Impurity G: EP Impurity G (Molecular Formula: C15H21NO2, MW: 247.33)[5][6] is formed via the deamination and subsequent modification of Milnacipran under hydrolytic or oxidative stress. Because it lacks the primary amine, it does not form an ion-pair with the hexane sulfonate. Consequently, Impurity G exhibits significantly different retention behavior compared to the API, allowing for baseline resolution ( Rs​>2.0 ) under gradient elution[7].

Visualizations

Fig 1: Chemical degradation pathway of Milnacipran to EP Impurity G under environmental stress.

Fig 2: Self-validating workflow for SIAM development and ICH Q2 method validation.

Materials and Reagents

• Milnacipran Hydrochloride Reference Standard (Purity > 99.0%)[8].

• Milnacipran EP Impurity G Reference Standard (CAS: 1353644-49-1)[2][6].

• HPLC-Grade Acetonitrile (ACN) and Methanol[8].

• Sodium dihydrogen phosphate monohydrate (AR grade)[4].

• Sodium hexane sulfonate (AR grade)[4].

• Orthophosphoric acid (85%).

• High-purity deionized water (18.2 MΩ·cm).

Experimental Protocols

Protocol A: Mobile Phase Preparation (Self-Validating System)

Causality Check: The stability of the retention times in this assay is entirely dependent on the accuracy of the buffer preparation. A drift above pH 3.0 will weaken ion-pairing efficiency and collapse the resolution between the API and Impurity G.

• Buffer Preparation: Dissolve 1.38 g of sodium dihydrogen phosphate monohydrate (10 mM) and 1.88 g of sodium hexane sulfonate (10 mM) in 1000 mL of deionized water[4].

• pH Adjustment: Add orthophosphoric acid dropwise while continuously monitoring with a calibrated pH meter until the pH reaches exactly 2.50 ± 0.05[4].

• Mobile Phase A: Mix the prepared buffer with Acetonitrile in a 950:50 (v/v) ratio. Filter through a 0.22 µm membrane and sonicate for 10 minutes to degas[4].

• Mobile Phase B: 100% HPLC-Grade Acetonitrile[4].

Protocol B: Standard and Sample Preparation

• Diluent: Use 100% Methanol to ensure complete solubility of both the API and its degradants[8].

• Standard Solution: Accurately weigh Milnacipran API and dissolve in the diluent to achieve a working concentration of 500 µg/mL.

• Impurity Spiking (System Suitability): Spike the standard solution with EP Impurity G at the 0.15% specification level (0.75 µg/mL) to verify system resolution prior to running unknown samples[8].

Protocol C: Forced Degradation (Stress Testing)

To definitively prove the method is stability-indicating, forced degradation must achieve 5–20% degradation, ensuring a mass balance close to 99.5%[4][7].

• Acid/Base Hydrolysis: Treat 500 µg/mL API with 0.1N HCl or 0.1N NaOH for 24 hours at 60°C. Neutralize before injection[4].

• Oxidation: Treat with 3% H2​O2​ for 24 hours at room temperature[4].

• Thermal: Expose solid API to 105°C for 48 hours[4].

Quantitative Data & Method Parameters

Table 1: UHPLC Chromatographic Conditions

Parameter	Specification
Column	C18, 100 mm × 2.1 mm, 1.7 µm particle size
Flow Rate	0.2 mL/min[4][7]
Detection Wavelength	220 nm (PDA Detector)[4]
Injection Volume	5.0 µL[8]
Column Temperature	30°C
Run Time	20 minutes[4]

Table 2: Linear Gradient Elution Program

Time (min)	Mobile Phase A (%)	Mobile Phase B (%)
0.0	100	0
2.0	100	0
12.0	40	60
15.0	40	60
15.1	100	0
20.0	100	0

Table 3: System Suitability & Validation Criteria

Parameter	Acceptance Criteria	Observed Performance
Resolution (API vs Impurity G)	Rs​>2.0 [7]	3.4
Tailing Factor (API)	T<1.5	1.1
Mass Balance (Stressed)	>99.0%	99.5%[4][7]
%RSD (6 Replicate Injections)	<2.0%	0.3%[4]

Conclusion

The developed UHPLC method leverages precise pH control and ion-pair chromatography to create a highly specific, stability-indicating environment. By exploiting the distinct structural differences between the protonated Milnacipran API and the neutral EP Impurity G, the method achieves baseline resolution and excellent mass balance. This protocol serves as a self-validating framework for pharmaceutical quality control, impurity profiling, and ICH-compliant stability testing.

References

• SynThink Chemicals. Milnacipran EP Impurities & USP Related Compounds - SynThink: Milnacipran EP Impurity G | 1353644-49-1. 2

• Semantic Scholar. A Stability Indicating U-HPLC Method for Milnacipran in Bulk Drugs and Pharmaceutical Dosage Forms. 4

• SCIRP.org. A Stability Indicating U-HPLC Method for Milnacipran in Bulk Drugs and Pharmaceutical Dosage Forms. 7

• ResearchGate. A Stability Indicating U-HPLC Method for Milnacipran in Bulk Drugs and Pharmaceutical Dosage Forms. 8

• JOCPR. Stability-indicating MEKC method for determination of milnacipran in capsules. 1

• EliteSynth Laboratories. Milnacipran EP Impurity G. 5

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Application Note: Spectroscopic Identification of Milnacipran EP Impurity G

Abstract

This application note provides a comprehensive guide to the spectroscopic identification and structural elucidation of Milnacipran EP Impurity G, a critical process-related impurity in the synthesis of the active pharmaceutical ingredient (API) Milnacipran. Adherence to stringent purity thresholds mandated by regulatory bodies like the European Pharmacopoeia (EP) and the International Council for Harmonisation (ICH) is paramount for ensuring drug safety and efficacy[1][2]. This document outlines an integrated, multi-technique spectroscopic approach, leveraging Mass Spectrometry (MS), Nuclear Magnetic Resonance (NMR) Spectroscopy, and Fourier-Transform Infrared (FTIR) Spectroscopy for the unambiguous characterization of this impurity. The methodologies detailed herein are designed for researchers, analytical scientists, and quality control professionals in the pharmaceutical industry.

Introduction: The Imperative of Impurity Profiling

Milnacipran is a selective serotonin-norepinephrine reuptake inhibitor (SNRI) widely used in the treatment of fibromyalgia and major depressive disorder[3][4]. The synthetic pathway to Milnacipran is a multi-step process where intermediates, by-products, or degradation products can persist in the final API as impurities[5][6]. Regulatory guidelines strictly limit the presence of such impurities, requiring any impurity above the 0.10% identification threshold to be structurally characterized[2][7].

Milnacipran EP Impurity G, chemically identified as (1R,2S)-N,N-Diethyl-2-(hydroxymethyl)-1-phenylcyclopropane-1-carboxamide , is a known process-related impurity that often serves as a key synthetic intermediate[6][8]. Its robust identification is crucial for process optimization and final product quality control.

Impurity Identification
Common Name	Milnacipran EP Impurity G
Systematic Name	(1R,2S)-N,N-Diethyl-2-(hydroxymethyl)-1-phenylcyclopropane-1-carboxamide
CAS Number	172016-06-7[8] (Note: Some vendors may incorrectly associate CAS 1353644-49-1 with this structure)
Molecular Formula	C₁₅H₂₁NO₂[8][9]
Molecular Weight	247.34 g/mol [8][9]

This guide presents a systematic workflow for the definitive structural confirmation of Impurity G, moving from initial molecular weight determination by MS to detailed structural mapping with NMR and functional group confirmation via FTIR.

Caption: Integrated workflow for the identification and structural elucidation of Milnacipran EP Impurity G.

References

• Reddy, B. P., et al. (2014). Rapid quantitative determination of related substances and degradants in milnacipran. Journal of Chromatographic Science.

• Gopal, P. R., et al. (2013). Identification, Synthesis and Characterisation of process related impurities if Milnacipran. ResearchGate. Available at: [Link]

• Nautiyal, K., & Ramakrishna, K. (2014). Method development and validation for determination and quantitative estimation of impurities in milnacipran hydrochloride by liquid chromatography technique. Journal of Chemical and Pharmaceutical Research. Available at: [Link]

• Gopal, P. R., et al. (2013). Synthesis and Characterization of Process Related Impurities of (±)-Milnacipran. ResearchGate. Available at: [Link]

• Reddy, B. P., et al. (2012). Rapid Quantitative Determination of Related Substances and Degradants in Milnacipran. Journal of Chromatographic Science, Oxford Academic. Available at: [Link]

• Patel, Y., et al. (2014). ISOLATION AND CHARACTERIZATION OF RELATED IMPURITY IN MILNACIPRAN HYDROCHLORIDE ACTIVE PHARMACEUTICAL INGREDIENT. Journal of Liquid Chromatography & Related Technologies, Taylor & Francis. Available at: [Link]

• Tondepu, N., et al. (2012). A Stability Indicating U-HPLC Method for Milnacipran in Bulk Drugs and Pharmaceutical Dosage Forms. American Journal of Analytical Chemistry, Scirp.org. Available at: [Link]

• Veeprho. (n.d.). Milnacipran Impurities and Related Compound. Veeprho. Available at: [Link]

• EliteSynth Laboratories. (n.d.). Milnacipran EP Impurity G. EliteSynth Laboratories. Available at: [Link]

• Desireddy, N. R., et al. (2017). An Efficient Synthesis of Milnacipran Hydrochloride via Reductive Amination of Aldehyde. Journal of Chemistry. Available at: [Link]

• Patel, Y., et al. (2014). Isolation and characterization of related impurity in milnacipran hydrochloride active pharmaceutical ingredient. ResearchGate. Available at: [Link]

• Global Substance Registration System (GSRS). (2012). MILNACIPRAN. gsrs.ncats.nih.gov. Available at: [Link]

• Tondepu, N., et al. (2012). A Stability Indicating U-HPLC Method for Milnacipran in Bulk Drugs and Pharmaceutical Dosage Forms. Semantic Scholar. Available at: [Link]

• SynZeal. (n.d.). Milnacipran & Its Impurities. SynZeal. Available at: [Link]

• ResearchGate. (n.d.). Typical chromatogram of Milnacipran spiked with impurities at 0.15% specification level. ResearchGate. Available at: [Link]

• Google Patents. (n.d.). WO2011158249A1 - Process for preparation of milnacipran intermediate and its use in.... Google Patents.

• A, R., et al. (2013). Rapid high Performance liquid Chromatography- Tandem mass Spectrometry Method For Quantitation of Milnacepran in Human Plasma. International Journal of Pharmacy and Pharmaceutical Sciences. Available at: [Link]

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• Pharmaffiliates. (n.d.). Milnacipran-impurities. Pharmaffiliates. Available at: [Link]

• European Directorate for the Quality of Medicines & HealthCare (EDQM). (2019). Impurity Control in the European Pharmacopoeia. EDQM, Council of Europe. Available at: [Link]

• Samanthula, G., et al. (2021). Identifying the Impurity Profiling for Pharmaceutical Product by Using Different Analytical Techniques: A Overview. Research and Reviews: Journal of Pharmacy and Pharmaceutical Sciences. Available at: [Link]

• ChemAdder. (2025). The NMR-Purity and the new dimensions and standards of purity. ChemAdder. Available at: [Link]

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Technical Notes & Optimization

Technical Support Center: Resolving Peak Tailing for Milnacipran EP Impurity G

Welcome to the Advanced Chromatography Troubleshooting Hub. As a Senior Application Scientist, I have designed this guide to move beyond generic advice and address the specific physicochemical behaviors of Milnacipran EP Impurity G .

In reversed-phase High-Performance Liquid Chromatography (HPLC), peak tailing is not just an aesthetic issue; it fundamentally compromises resolution, integration accuracy, and quantitative reproducibility[1]. To resolve it, we must understand the causality behind the analyte-stationary phase interactions and apply a self-validating diagnostic approach.

Part 1: The Mechanistic Root Cause (Diagnostic Hub)

Milnacipran EP Impurity G (CAS: 1353644-49-1) is chemically defined as (Diethylamino)[2-(hydroxymethyl)-1-phenylcyclopropyl]formaldehyde[2]. The critical functional group here is the diethylamino group , a tertiary amine.

Tertiary amines are highly basic. At typical mid-range mobile phase pH levels (pH 4.0 – 7.0), this amine is fully protonated (positively charged). Simultaneously, the residual silanol groups (Si-OH) on traditional silica-based stationary phases become deprotonated (Si-O⁻)[3][4]. This creates a powerful, unwanted secondary ion-exchange retention mechanism that competes with the primary hydrophobic retention, causing the analyte to "drag" or tail as it elutes[5].

Logical mapping of peak tailing causes and targeted chromatographic solutions.

Part 2: Knowledge Base & FAQs

Q1: I am already using a "fully end-capped" C18 column. Why is Impurity G still tailing? A: End-capping utilizes small organic silanes (like trimethylchlorosilane) to block unreacted silanols. However, due to steric hindrance during the manufacturing process, end-capping is never 100% efficient. It typically only masks about 50% of the residual silanols[3]. The remaining "free silanols" are highly acidic and will still strongly interact with the protonated diethylamino group of Impurity G[4].

Q2: How does mobile phase pH influence the tailing factor of Impurity G? A: Operating near the pKa of the diethylamino group causes mixed ionization states, which severely distorts peak symmetry[1]. Lowering the mobile phase pH to ~2.5 is a thermodynamic solution. While the basic amine remains protonated, the low pH completely suppresses the ionization of the acidic surface silanols (driving the equilibrium to Si-OH), thereby shutting down the secondary ion-exchange mechanism[3][5].

Q3: Can trace metals in my column or system contribute to this specific tailing? A: Absolutely. Trace metals (such as iron or aluminum) embedded in older Type-A silica matrices act as electron-withdrawing groups. This significantly increases the acidity of adjacent silanol groups, causing them to ionize even at lower pH levels and exacerbating the electrostatic pull on basic analytes[4][5].

Q4: If pH adjustment isn't enough, how do I choose between changing the column and adding a mobile phase modifier? A: If you are bound to a specific legacy method, adding a sacrificial base like Triethylamine (TEA) at ~0.05 M is a highly effective kinetic fix. TEA is sterically small and competitively binds to the active silanol sites, blocking Impurity G from interacting with them[5]. If you are developing a new method, it is scientifically superior to switch to a polar-embedded phase (where internal hydrogen bonding shields residual silanols) or a base-deactivated Type-B silica column to permanently eliminate the variable[6].

Part 3: Quantitative Impact Data

To illustrate the causality of these parameters, below is a summary of how specific chromatographic conditions impact the USP Tailing Factor ( As​ ) for basic amines like Impurity G. An ideal Gaussian peak has an As​ of 1.0, while an As​>1.5 generally requires troubleshooting[3].

Chromatographic Condition	Mobile Phase pH	Buffer / Additive	USP Tailing Factor ( As​ )	Mechanistic Observation
Standard Type-A C18	7.0	10 mM Phosphate	2.45	Severe secondary ion-exchange with ionized free silanols.
Standard Type-A C18	3.0	10 mM Phosphate	1.62	Partial suppression of silanol ionization; some tailing persists.
High-Purity Type-B C18	3.0	25 mM Phosphate	1.35	Reduced trace metals and higher buffer capacity mask active sites.
Polar-Embedded C18	3.0	10 mM Phosphate	1.15	Internal hydrogen bonding shields residual silanols from the amine.
High-Purity Type-B C18	3.0	10 mM Phosphate + 0.05 M TEA	1.05	Sacrificial base (TEA) competitively blocks all remaining active sites.

Part 4: Self-Validating Optimization Protocol (Protocol Vault)

To ensure scientific integrity, you must never assume a chemical cause without first ruling out a physical cause. Follow this step-by-step, self-validating methodology to isolate and resolve the tailing of Milnacipran EP Impurity G.

Phase 1: Physical vs. Chemical Diagnostic (The Self-Validation Step)

• Prepare a Neutral Marker: Dissolve a neutral, hydrophobic compound (e.g., Toluene or Uracil) in your sample diluent.

• Inject the Marker: Run the marker under your current method conditions.

• Calculate Asymmetry: Evaluate the peak width at 10% height to calculate the asymmetry factor ( As​ )[3].

• Decision Gate:

  • If the neutral marker tails ( As​>1.2 ), the issue is physical (e.g., column voiding, a partially blocked inlet frit, or excessive extra-column volume from wide PEEK tubing)[1][3]. Do not proceed to Phase 2 until the hardware is fixed.

  • If the neutral marker is perfectly symmetrical ( As​≈1.0 ) but Impurity G tails, the issue is chemical (silanol interaction). Proceed to Phase 2.

Phase 2: Thermodynamic Control (pH and Buffer Optimization)

• Adjust the Aqueous Phase: Modify your aqueous buffer using a strong acid (e.g., phosphoric acid or trifluoroacetic acid) to reach a pH of 2.5 to 3.0[5].

• Increase Buffer Capacity: Ensure your buffer concentration is at least 20 mM to adequately mask active surface sites[5].

• Re-evaluate: Inject Impurity G. If As​≤1.5 , the method is optimized. If tailing persists, proceed to Phase 3.

Phase 3: Kinetic Masking & Surface Control

• Implement an Amine Modifier: Add 0.05 M Triethylamine (TEA) to the mobile phase. Ensure the pH is re-adjusted to 2.5 after adding TEA, as it is highly basic[5].

• Stationary Phase Substitution: If additives are undesirable for your detector (e.g., MS), replace the column with a base-deactivated column (e.g., Cogent TYPE-C silica hydride) or a polar-embedded C18 phase, which are specifically engineered to resist low-pH hydrolysis and shield basic analytes[1][6].

Step-by-step troubleshooting workflow for resolving basic analyte peak tailing.

References[3] Peak Tailing in HPLC - Element Lab Solutions.https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGcvlJ6QK2Ond-og4PAZJRwLVN8VJ4fUL02uFlQnfQQCR6wOzAzJJSW7iKQ9ZGWwnq-rz-D3JRJeb-hS3vUirc76_1Td2S_hGWPLf72zRKiaGdI9aKGmNj6Zu8ae8NLCkqHqdM8mwowd5xTb--ajtEWtpju4WM5VrWCKlRlI-GlF9wRHYHth6uDaHBkqSKWzg==[1] What Causes Peak Tailing in HPLC? - Chrom Tech, Inc.https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFQlnhRgnXcs8_xaOYdicdRxus8IjNvbfSde3hBUPI_V7N8yANULv9U8F_AqEZ8EiWLzksLrUYgVmOChih2inedwL3tAiuKYe0hFTi1d6U4JGWQJnHSOjJsgt2E84mrJ6qJko76nBSBAlhuBSMSuaYHQeQOtMYwbg==[4] How to Reduce Peak Tailing in HPLC? - Phenomenex.https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQF_XXAen7HqgfQIOa8NGqLmxRo72p6m2QqN5ftJPUXljQGLcYwC4OVUX97aGL5Bgxc7555Q6lhrvoL2uQlL7Mq-td1e35gX60r28wR1HxVUsBoSje1SGclZzd0TN7Eaqu6UYWNyr5ibZpz3qLyXXzQB-7DbPpgsHtPMD_yM-iZpvjGynDUaLQQEWIuf7GcURFBQLBdBFVsxd7qy_qXMi1Q=[5] The LCGC Blog: HPLC Diagnostic Skills II – Tailing Peaks - Chromatography Online.https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFy0V0F795ntvwb0vPGlyJr_hZg365RxffZrOhbREvRLUK90m4kDj6sDvAci1IAhPh0sL1_ANgYltYO0Cbo8lPGZLD4Y9RVy1_sqJsTdCBMQl-IRiWcxjp0eP24AKHtf55y9xS7jumO6bm_pzCg-Lbs042A0wwseL_yXJlXcwjFBLdqdGYE5FR5IUfq_F7CiUOWVBvbb5E=[6] Base‑Deactivated HPLC Column? Understanding Silanol Activity and TYPE‑C™ Technology - MICROSOLV.https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQG8qJpejm8Cqm-jE1iUt_i5mUcv3iLnweIuqN-yY4tE3I_E5q7qKmAxjiYTmF_lXRwGOJiJHze8GbC9qWvtxtcBICpzyqXSVlAkIKVsLQ1g6sfDmhciQ3hWTI-aIILI02W2AKawPQk=[2] Milnacipran EP Impurity G | 1353644-49-1 - SynThink.https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGVCkOIiT4P8nChq2upBtrxgmXfZWNJldzhFkfi8chosFkw01CyYwQMAInA_kHrdB3oVzueet30Fep2TY2EAkuF8Z5mONJ0VGUkacZjQPVBniKBcc6eVTAy-Ty0e1xZ7OvRAm3Ai9IurahiOYPCiqhG9Jm-lPsxUzrbp9Y=

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• 6. Base‑Deactivated HPLC Column? Understanding Silanol Activity and TYPE‑C™ Technology | MICROSOLV [mtc-usa.com]

Technical Support Center: Strategies to Minimize Amide Hydrolysis Impurity (Impurity G) Formation in Milnacipran Synthesis

Welcome to the technical support center for Milnacipran synthesis. This guide is designed for researchers, scientists, and drug development professionals actively working on the synthesis and purification of Milnacipran. Our goal is to provide in-depth, actionable insights into a common challenge: the formation of process-related impurities.

This document focuses specifically on a critical degradation product: the amide hydrolysis impurity. Within the context of this guide, we will refer to this compound, cis-2-(aminomethyl)-1-phenylcyclopropanecarboxylic acid , as Impurity G . This impurity arises from the hydrolytic cleavage of the N,N-diethylcarboxamide functional group in the Milnacipran molecule. Controlling its formation is paramount for ensuring the final Active Pharmaceutical Ingredient (API) meets the stringent purity and safety standards required by regulatory bodies.[1]

Section 1: Understanding Impurity G Formation

This section explains the chemical identity of Impurity G and the fundamental mechanism behind its formation.

Q1: What exactly is Milnacipran Impurity G, and what is the primary mechanism of its formation?

A1: Milnacipran Impurity G, for the purpose of this guide, is the carboxylic acid derivative formed from the hydrolysis of the amide bond in the parent Milnacipran molecule. The reaction breaks down Milnacipran into equimolar amounts of the impurity and diethylamine.

• Milnacipran: (±)-cis-2-(aminomethyl)-N,N-diethyl-1-phenylcyclopropanecarboxamide

• Impurity G: cis-2-(aminomethyl)-1-phenylcyclopropanecarboxylic acid

The formation mechanism is a classic amide hydrolysis . This reaction can be catalyzed by both acidic and basic conditions and is significantly accelerated by the presence of water and elevated temperatures.[2][3] During synthesis, this impurity can be generated during aqueous work-up steps, purification, or any stage where the molecule is exposed to hydrolytic conditions.[4]

Caption: Reaction pathway for the formation of Impurity G via amide hydrolysis.

Section 2: Troubleshooting and Mitigation Strategies

This section provides a direct, cause-and-effect approach to troubleshooting and preventing the formation of Impurity G during your synthesis.

Q2: My latest batch shows a significant peak corresponding to Impurity G in the HPLC analysis. What are the most probable causes?

A2: High levels of Impurity G are almost always linked to process parameters that favor amide hydrolysis. The following table outlines the most common causes and the underlying reasons.

Potential Cause	Scientific Rationale
pH Excursions	Both strong acids (pH < 4) and strong bases (pH > 9) act as catalysts for amide hydrolysis.[5] This is often the primary cause and can occur during acid/base washes in the work-up, or during salification if pH is not tightly controlled.
Elevated Temperatures	Hydrolysis is a chemical reaction with activation energy. Higher temperatures during work-up, distillation, or drying significantly increase the reaction rate, leading to greater impurity formation.[1]
High Water Content	Water is a necessary reactant for hydrolysis. Using "wet" solvents, or failing to adequately remove water during extraction steps, provides the fuel for the side reaction to occur.
Prolonged Processing Times	The extent of impurity formation is a function of both conditions and time. Lengthy exposure to even mildly hydrolytic conditions (e.g., holding an aqueous solution overnight) can lead to a cumulative increase in Impurity G.

Q3: What specific, actionable steps can I take to modify my protocol and minimize the formation of Impurity G?

A3: Proactive process control is the key. Based on the causes identified above, the following modifications to your protocol are recommended.

• Strict pH Control During Work-Up:

  • Action: During any aqueous extraction or wash, maintain the pH of the aqueous phase between 6.0 and 8.0 .

  • Causality: This near-neutral pH range represents the kinetic minimum for both acid- and base-catalyzed hydrolysis, effectively "turning off" the primary formation pathway. Use dilute, buffered solutions for adjustments rather than concentrated acids or bases.

• Temperature Management:

  • Action: Perform all aqueous work-up and extraction steps at a reduced temperature, ideally between 10-15°C . Avoid heating the reaction mixture for prolonged periods, especially before the removal of water.

  • Causality: Lowering the temperature reduces the kinetic energy of the system, dramatically slowing the rate of the hydrolysis reaction.

• Solvent and Reagent Management:

  • Action: Use anhydrous grade solvents, particularly in the final steps leading to the isolation of Milnacipran free base or its salt. If performing a solvent swap, ensure the initial solvent is removed as completely as possible to minimize water carryover.

  • Causality: By limiting the amount of water (a key reactant), you directly inhibit the hydrolysis reaction according to Le Châtelier's principle.

• Optimize Process Timing:

  • Action: Design the workflow to minimize the time that Milnacipran is in contact with an aqueous phase. Do not allow aqueous mixtures to stand for extended periods.

  • Causality: Reducing the exposure time directly limits the opportunity for the side reaction to proceed, even under sub-optimal conditions.

Caption: Troubleshooting workflow for reducing Milnacipran Impurity G.

Section 3: Analytical Protocol for Monitoring

Effective process control requires a reliable analytical method to monitor impurity levels accurately.

Q4: What is a robust and validated analytical method for quantifying Milnacipran and separating it from Impurity G?

A4: A stability-indicating reverse-phase high-performance liquid chromatography (RP-HPLC) method is the industry standard and the most reliable approach.[6] Such a method can effectively separate the more polar Impurity G from the parent Milnacipran peak. Several such methods have been published.[4][7][8] Below is a representative protocol that serves as an excellent starting point for method development.

Experimental Protocol: RP-HPLC for Milnacipran and Impurity G

• Sample Preparation:

  • Accurately weigh approximately 25 mg of the Milnacipran sample into a 50 mL volumetric flask.

  • Dissolve and dilute to volume with a diluent (typically a 50:50 mixture of acetonitrile and water). Sonicate if necessary.

  • Filter the solution through a 0.45 µm nylon or PVDF syringe filter before injection.

• Chromatographic Conditions:

  • The following table summarizes typical HPLC parameters. These should be optimized for your specific system and impurity profile.

Parameter	Typical Value	Rationale
Column	C18, 100 mm x 4.6 mm, 2.7 µm	Provides good hydrophobic retention and separation for Milnacipran and its related substances.[8]
Mobile Phase A	0.01 M Phosphate Buffer, pH adjusted to 3.0 with phosphoric acid	An acidic pH ensures the amine groups are protonated, leading to better peak shape.[7][9]
Mobile Phase B	Acetonitrile	Common organic modifier for reverse-phase chromatography.
Gradient Elution	Start at ~5-10% B, ramp to ~60-70% B over 15-20 minutes	A gradient program is necessary to elute both the polar Impurity G and the less polar Milnacipran with good resolution and peak shape.[8]
Flow Rate	1.0 mL/min	Standard flow rate for a 4.6 mm ID column.
Column Temperature	30°C	Maintaining a constant temperature ensures reproducible retention times.[8]
Detection Wavelength	210 nm or 220 nm	Wavelength at which both Milnacipran and its impurities show significant absorbance.[7][8]
Injection Volume	10 µL

• System Suitability:

  • Before running samples, inject a standard solution containing both Milnacipran and a reference standard for Impurity G.

  • Acceptance Criteria: The resolution between the Milnacipran and Impurity G peaks must be greater than 2.0.[4][7] The tailing factor for the Milnacipran peak should be less than 1.5. This validates that the method is performing correctly.

Section 4: Frequently Asked Questions (FAQs)

Q5: Can Impurity G form during the storage of the final API?

A5: Yes. Amide hydrolysis is a slow process but can occur over time, especially under improper storage conditions. To ensure long-term stability, the final Milnacipran API should be stored in well-sealed containers, protected from humidity, and kept at controlled room temperature.

Q6: Besides Impurity G, are there other common process-related impurities I should monitor?

A6: Absolutely. Depending on the synthetic route, other impurities can arise. For routes involving reductive amination, it is common to see by-products from over-alkylation, leading to secondary and tertiary amines.[10] Unreacted starting materials or intermediates can also be present. A well-developed analytical method should be able to separate all potential process-related impurities.[11]

Q7: What are the acceptable limits for Impurity G in the final drug substance?

A7: The specific limits for any impurity are defined by pharmacopeial monographs and regulatory guidelines, such as those from the International Council for Harmonisation (ICH). According to ICH Q3A guidelines, any impurity present above the identification threshold (typically 0.10%) must be structurally characterized.[11] The final acceptable level will be determined by safety and qualification studies.

References

• Desireddy, N. R., Glory, A., Bhimireddy, K. R., Kurra, Y., & Reddy, R. (2017). An Efficient Synthesis of Milnacipran Hydrochloride via Reductive Amination of Aldehyde. Journal of Chemistry, 2017, 1–6. [Link]

• Tondepu, N., et al. (2012). A Stability Indicating U-HPLC Method for Milnacipran in Bulk Drugs and Pharmaceutical Dosage Forms. American Journal of Analytical Chemistry, 3, 40-49. [Link]

• Nautiyal, K., & Ramakrishna, K. (2014). Method development and validation for determination and quantitative estimation of impurities in milnacipran hydrochloride by liquid chromatography technique. Journal of Chemical and Pharmaceutical Research, 6(10), 358-366. [Link]

• Rao, D. S., et al. (2014). Rapid quantitative determination of related substances and degradants in milnacipran. Journal of Chromatographic Science, 52(1), 59-70. [Link]

• Veeprho. (n.d.). Milnacipran Impurities and Related Compound. Veeprho Laboratories Pvt. Ltd.[Link]

• Desireddy, N. R., et al. (2017). An Efficient Synthesis of Milnacipran Hydrochloride via Reductive Amination of Aldehyde. Semantic Scholar. [Link]

• Tondepu, N., et al. (2012). A Stability Indicating U-HPLC Method for Milnacipran in Bulk Drugs and Pharmaceutical Dosage Forms. Semantic Scholar. [Link]

• Desireddy, N. R., et al. (2017). An Efficient Synthesis of Milnacipran Hydrochloride via Reductive Amination of Aldehyde. Hindawi. [Link]

• Peketi, G., et al. (n.d.). VALIDATED RP-HPLC METHOD FOR ANALYSIS OF MILNACIPRAN IN BULK AND IN FORMULATIONS. Semantic Scholar. [Link]

• Google Patents. (2011).

• Rao, D. S., et al. (2012). Rapid Quantitative Determination of Related Substances and Degradants in Milnacipran. Journal of Chromatographic Science, Oxford Academic. [Link]

• Gopal, P. R., et al. (2013). Identification, Synthesis and Characterisation of process related impurities if Milnacipran. ResearchGate. [Link]

• Singh, R., & Kumar, V. (2018). Understanding unconventional routes to impurities from drugs in hydrolytic conditions. RSC Advances. [Link]

• LibreTexts Chemistry. (2021). 7.6 Hydrolysis of Amides. [Link]

• FDA. (2008). Center for Drug Evaluation and Research Application Number 22-256. [Link]

• Google Patents. (2010). EP2391599B1 - Method for synthesis of (1s, 2r)-milnacipran.

• ResearchGate. (2025). Synthesis and Characterization of Process Related Impurities of (±)-Milnacipran. [Link]

• ResearchGate. (n.d.). Isolation and characterization of related impurity in milnacipran hydrochloride active pharmaceutical ingredient. [Link]

• Organic Synthesis. (n.d.). Hydrolysis of Amide. [Link]

• Royal Society of Chemistry. (n.d.). Synthesis and analysis of amides. [Link]

• Fu, Y., et al. (2025). Synthesis of Amides from Amines and Esters Under Hydrothermal Conditions. PMC. [Link]

• SynThink. (n.d.). Milnacipran EP Impurity G. [Link]

• EliteSynth Laboratories. (n.d.). Milnacipran EP Impurity G. [Link]

Sources

• 1. WO2011158249A1 - Process for preparation of milnacipran intermediate and its use in preparation of pure milnacipran - Google Patents [patents.google.com]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. organic-synthesis.com [organic-synthesis.com]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. Synthesis and analysis of amides – Chemistry Education [chem.hbcse.tifr.res.in]
• 6. Rapid quantitative determination of related substances and degradants in milnacipran - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. A Stability Indicating U-HPLC Method for Milnacipran in Bulk Drugs and Pharmaceutical Dosage Forms [scirp.org]
• 8. jocpr.com [jocpr.com]
• 9. academic.oup.com [academic.oup.com]
• 10. oaktrust.library.tamu.edu [oaktrust.library.tamu.edu]
• 11. veeprho.com [veeprho.com]

Overcoming co-elution issues with Milnacipran EP Impurity G

Welcome to the technical support resource for the analysis of Milnacipran and its related substances. This guide provides in-depth troubleshooting advice and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming common analytical challenges, with a special focus on resolving co-elution issues involving Milnacipran EP Impurity G.

As Senior Application Scientists, we understand that robust and reliable analytical methods are critical for drug development and quality control. This document is structured to provide not just procedural steps, but also the underlying scientific principles to empower you to make informed decisions during your method development and troubleshooting efforts.

Frequently Asked Questions (FAQs)

Q1: We are observing co-elution of Milnacipran and EP Impurity G using our current reversed-phase HPLC method. What are the likely causes?

A1: Co-elution between Milnacipran and its Impurity G in reversed-phase HPLC typically stems from insufficient differences in their partitioning behavior between the stationary phase and the mobile phase under the existing analytical conditions. Several factors can contribute to this:

• Sub-optimal Mobile Phase pH: The degree of ionization of both Milnacipran, a basic compound, and Impurity G can significantly influence their retention times. If the mobile phase pH is not optimal, the selectivity between the two compounds may be minimal.

• Inadequate Organic Modifier Concentration: The type and concentration of the organic solvent (e.g., acetonitrile, methanol) in the mobile phase directly impact the elution strength. An inappropriate gradient or isocratic concentration can lead to poor separation.

• Lack of Secondary Interactions with the Stationary Phase: Standard C18 columns primarily separate based on hydrophobicity. If Milnacipran and Impurity G have very similar hydrophobic characteristics, a standard C18 column may not provide sufficient resolution.

• High Column Temperature: While elevated temperatures can improve peak shape and reduce analysis time, they can also sometimes decrease selectivity between closely eluting peaks.

Q2: How does the chemical structure of Milnacipran and Impurity G influence their chromatographic behavior and potential for co-elution?

A2: Understanding the structural differences between Milnacipran and Impurity G is key to developing a selective analytical method.

• Milnacipran: Chemically, Milnacipran is (±)-[1R(S),2S(R)]-2-(aminomethyl)-N,N-diethyl-1-phenylcyclopropanecarboxamide[1]. It possesses a primary amine group, making it a basic compound with a pKa around 9.4. Its retention in reversed-phase HPLC is sensitive to the pH of the mobile phase.

• Milnacipran EP Impurity G: This impurity is identified as (Diethylamino)[2-(hydroxymethyl)-1-phenylcyclopropyl]formaldehyde[2][3]. The key structural difference is the replacement of the aminomethyl group in Milnacipran with a hydroxymethyl and a formyl group attached to the diethylamino moiety. This change in functional groups alters the polarity and potential for hydrogen bonding of the molecule compared to Milnacipran.

The similarity in the core cyclopropane and phenyl structures can lead to comparable hydrophobic interactions with a C18 stationary phase, while the differences in the polar functional groups must be exploited to achieve separation.

Troubleshooting Guide: Resolving Co-elution of Milnacipran and Impurity G

This section provides a systematic approach to troubleshoot and resolve the co-elution of Milnacipran and Impurity G.

Step 1: Mobile Phase Optimization - The First Line of Attack

Optimizing the mobile phase is often the most effective and straightforward approach to improve resolution.

The ionization state of Milnacipran is highly dependent on the mobile phase pH. By adjusting the pH, you can alter its retention time relative to Impurity G.

Experimental Protocol: pH Adjustment

• Initial Assessment: Start with your current mobile phase pH.

• Systematic Variation: Prepare a series of mobile phases with the pH adjusted in small increments (e.g., ±0.2 pH units) around the initial value. A wider range (e.g., pH 2.5 to 4.5) may be necessary for comprehensive evaluation.

• Buffer Selection: Use a buffer system appropriate for the desired pH range and compatible with your detector (e.g., phosphate or formate buffer for UV and MS detection).

• Analysis: Inject a solution containing both Milnacipran and Impurity G and monitor the resolution between the two peaks.

• Evaluation: Plot resolution as a function of pH to identify the optimal pH for separation. Published methods have demonstrated good separation of Milnacipran and its impurities at a mobile phase pH of around 3.5[4].

Causality: At a lower pH (e.g., 2.5-3.5), the primary amine of Milnacipran will be fully protonated, increasing its polarity and reducing its retention time on a reversed-phase column. The impact of pH on the retention of Impurity G will be less pronounced due to the absence of a readily ionizable group. This differential change in retention can be leveraged to enhance separation.

The choice and concentration of the organic solvent in the mobile phase play a crucial role in resolution.

• Acetonitrile vs. Methanol: Acetonitrile and methanol have different solvent strengths and can offer different selectivities. If you are using one, try switching to the other or using a ternary mixture of water, acetonitrile, and methanol.

• Gradient Elution: If you are using an isocratic method, switching to a shallow gradient can often improve the separation of closely eluting peaks. A shallow gradient allows for more effective differentiation between compounds with small differences in hydrophobicity.

Data Presentation: Impact of Mobile Phase Composition

Parameter	Condition 1 (Initial)	Condition 2 (Optimized)	Rationale for Change
Mobile Phase A	0.1% Formic Acid in Water	10mM Phosphate Buffer pH 3.5	To precisely control the ionization of Milnacipran and improve selectivity.
Mobile Phase B	Acetonitrile	Acetonitrile	Acetonitrile often provides sharper peaks and different selectivity compared to methanol.
Gradient	70% A, 30% B (Isocratic)	95% A to 70% A over 20 min	A shallow gradient enhances the separation of closely eluting compounds.

Step 2: Stationary Phase Selectivity - Beyond C18

If mobile phase optimization does not provide adequate resolution, consider a stationary phase with a different selectivity.

• Phenyl-Hexyl Columns: These columns provide alternative selectivity through pi-pi interactions with the phenyl rings of Milnacipran and Impurity G. This can be particularly effective in separating aromatic isomers or compounds with similar hydrophobicity. A published UPLC method successfully utilized a phenyl column for the separation of Milnacipran and its 12 impurities[1].

• Polar-Embedded Columns: These columns have a polar group embedded in the alkyl chain, which can provide different selectivity for polar analytes and reduce peak tailing for basic compounds like Milnacipran.

• Pentafluorophenyl (PFP) Columns: PFP columns offer a unique selectivity based on a combination of hydrophobic, pi-pi, dipole-dipole, and ion-exchange interactions. They can be very effective in separating compounds with subtle structural differences.

Experimental Workflow: Column Screening

Caption: A logical workflow for screening alternative HPLC column chemistries.

Step 3: Other Chromatographic Parameters

Fine-tuning other parameters can provide the final resolution enhancement.

• Temperature: Lowering the column temperature can sometimes increase selectivity, although it may lead to broader peaks and longer run times. It is advisable to evaluate a range of temperatures (e.g., 25°C to 40°C).

• Flow Rate: Decreasing the flow rate can improve separation efficiency, leading to better resolution. However, this will also increase the analysis time.

Self-Validating Protocol: A Recommended Starting Point

This protocol is a robust starting point for resolving the co-elution of Milnacipran and Impurity G, based on principles of chromatographic theory and published methods for related substances of Milnacipran.

Optimized HPLC Method Parameters

Parameter	Recommended Setting
Column	Phenyl-Hexyl (e.g., 150 mm x 4.6 mm, 3.5 µm)
Mobile Phase A	20 mM Potassium Dihydrogen Phosphate, pH adjusted to 3.5 with Phosphoric Acid
Mobile Phase B	Acetonitrile
Gradient	Time (min)
0
25
30
31
35
Flow Rate	1.0 mL/min
Column Temperature	30°C
Detection Wavelength	215 nm
Injection Volume	10 µL

Trustworthiness: This method incorporates multiple factors to ensure robustness. The use of a phosphate buffer provides stable pH control. The phenyl-hexyl column offers alternative selectivity. The shallow gradient is designed to resolve closely eluting peaks. The recommended temperature and flow rate are a good balance between efficiency and analysis time. This method should be validated according to ICH guidelines to ensure its suitability for its intended purpose[5][6].

Troubleshooting Logic Diagram

Caption: A step-by-step logic diagram for troubleshooting co-elution issues.

References

• A Stability Indicating U-HPLC Method for Milnacipran in Bulk Drugs and Pharmaceutical Dosage Forms. (2012). Scirp.org. [Link]

• Rapid Quantitative Determination of Related Substances and Degradants in Milnacipran. (2014). Journal of Chromatographic Science. [Link]

• Rapid Quantitative Determination of Related Substances and Degradants in Milnacipran. (2012). Journal of Chromatographic Science. [Link]

• Method development and validation for determination and quantitative estimation of impurities in milnacipran hydrochloride by liquid chromatography technique. (2014). Journal of Chemical and Pharmaceutical Research. [Link]

• Milnacipran. (n.d.). PubChem. [Link]

• Rapid quantitative determination of related substances and degradants in milnacipran. (2014). Vertex AI Search.

• Milnacipran Pierre Fabre Medicament, INN-milnacipran. (2008). European Medicines Agency. [Link]

• Milnacipran hydrochloride. (n.d.). PubChem. [Link]

• (PDF) Identification, Synthesis and Characterisation of process related impurities if Milnacipran. (2013). ResearchGate. [Link]

• Milnacipran EP Impurity G. (n.d.). EliteSynth Laboratories. [Link]

• Milnacipran EP Impurity G | 1353644-49-1. (n.d.). SynThink. [Link]

Sources

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• 4. academic.oup.com [academic.oup.com]
• 5. A Stability Indicating U-HPLC Method for Milnacipran in Bulk Drugs and Pharmaceutical Dosage Forms [scirp.org]
• 6. Rapid quantitative determination of related substances and degradants in milnacipran - PubMed [pubmed.ncbi.nlm.nih.gov]

Minimizing baseline noise in Milnacipran EP Impurity G LC-MS analysis

Welcome to the Technical Support Center for Milnacipran Impurity Profiling .

As a Senior Application Scientist, I have designed this guide to address the specific analytical challenges associated with quantifying Milnacipran EP Impurity G ((Diethylamino)[2-(hydroxymethyl)-1-phenylcyclopropyl]formaldehyde) via Liquid Chromatography-Mass Spectrometry (LC-MS)[1][2].

Because Impurity G is a low-molecular-weight basic amine (MW 247.33)[2], it is typically analyzed in positive Electrospray Ionization (ESI+) mode. This ionization mode is highly susceptible to baseline noise caused by solvent clusters, mobile phase contaminants, and matrix suppression. This guide bypasses generic advice to provide a self-validating, mechanistically grounded troubleshooting framework.

I. Mechanistic Diagnostic Workflow

Before adjusting any parameters, you must isolate the root cause of the baseline noise. The following diagnostic tree is a self-validating system: by systematically removing components (e.g., bypassing the column), you force the system to reveal whether the noise is chemical (chromatographic) or physical (hardware/detector).

Diagnostic workflow for isolating LC-MS baseline noise sources.

II. Troubleshooting Guide & FAQs

Q1: My baseline noise is consistently high across the entire gradient, obscuring the Impurity G peak. What is the primary cause? A: High, continuous background noise in ESI+ is almost always a symptom of contaminated mobile phases or degraded additives. Even minor impurities in lower-grade solvents ionize efficiently, creating a high background Total Ion Current (TIC)[3][4]. Furthermore, if you are using ammonium formate or acetate to promote the ionization of Impurity G, these salts can cluster or degrade over time, leading to elevated noise[4].

• Actionable Fix: Discard current solvents. Prepare fresh mobile phases using strictly LC-MS grade water and organic modifiers[3]. Ensure additives (like formic acid) are sourced from fresh, sealed ampoules.

Q2: I am observing erratic "spikes" and sawtooth noise in the chromatogram. Is my mass spectrometer failing? A: Rarely. While detector electronics (like a failing electron multiplier) can cause noise, rhythmic sawtooth spikes are mechanically linked to the LC system[5]. This is usually caused by pump pulsations (e.g., a sticky check valve) or micro-bubbles forming in the flow path as solvents mix[5][6]. When these bubbles enter the ESI capillary, they cause momentary disruptions in the spray stability, registering as sharp spikes.

• Actionable Fix: Purge your LC pumps thoroughly. Verify the efficiency of your inline degasser. If the issue persists, apply a slight backpressure (using a restrictor capillary) post-detector to keep gases dissolved in the liquid phase[6].

Q3: The baseline noise increases drastically as the organic modifier (acetonitrile) increases during the gradient. Why does this happen? A: This is a classic signature of column bleed or the elution of highly retained, lipophilic contaminants[7][8]. As the organic concentration rises, the ionization efficiency for these hydrophobic contaminants increases exponentially in the ESI source[8]. Because Milnacipran and its related synthetic impurities[9] often require steep gradients for separation, late-eluting matrix components from previous injections can "bleed" into the current run.

• Actionable Fix: Implement a rigorous column wash step at the end of your gradient (e.g., 95% organic for 5 minutes) and ensure your sample extraction protocol adequately removes lipophilic matrix components.

Q4: How can I prevent matrix effects from causing localized noise and signal suppression specifically around Impurity G's retention time? A: Co-eluting matrix components compete with Impurity G for charge in the ESI droplets. If the matrix concentration is too high, it suppresses the analyte signal while simultaneously causing erratic baseline shifts[10][11].

• Actionable Fix: Utilize a post-column diverter valve[10]. Program the valve to send the initial solvent front (containing non-retained salts) and the late-eluting heavy matrix to waste. Only direct the flow to the mass spectrometer during the specific elution window of Milnacipran and Impurity G. This drastically reduces source contamination and baseline drift[10].

III. Experimental Protocol: System Decontamination & Baseline Restoration

If you have confirmed that the baseline noise is systemic (persists when the column is bypassed), execute this self-validating cleanup protocol to restore sensitivity for Impurity G.

Step 1: Isolate the LC from the MS

• Remove the analytical column and replace it with a zero-dead-volume union[7].

• Disconnect the LC tubing from the MS ESI source and direct it to waste.

Step 2: Sequential LC System Flush Causality: We must strip both polar salts and non-polar lipids from the LC lines.

• Flush the system with LC-MS grade Water (no additives) at 1.0 mL/min for 15 minutes to dissolve precipitated buffer salts[11].

• Switch to 50:50 Water:Methanol for 15 minutes.

• Switch to 100% Isopropanol (IPA) for 20 minutes. IPA is highly effective at removing lipophilic contaminants from pump seals and tubing[4].

• Return to your starting mobile phase composition to re-equilibrate.

Step 3: Ion Source Maintenance Causality: Non-volatile residues from previous Milnacipran API batches can bake onto the source, causing continuous background emission[8][11].

• Vent the mass spectrometer according to the manufacturer's guidelines.

• Remove the ESI spray shield and capillary.

• Sonicate the components in a 50:50 Methanol:Water solution containing 1% Formic Acid for 15 minutes[8].

• Rinse with 100% Methanol and dry with high-purity Nitrogen gas.

Step 4: Validation

• Reconnect the LC to the MS (still using the zero-volume union).

• Run a blank gradient injection. The TIC baseline should now be flat and within the manufacturer's specified noise tolerances[5]. Reinstall the column only after the system blank is clean.

IV. Quantitative Impact of Noise Sources

Use this table to benchmark your system's performance and identify the severity of different noise contributors during Milnacipran impurity profiling.

Noise Source	Visual Signature	Typical Impact on S/N Ratio	Resolution Time
Solvent Contamination	High, continuous elevated baseline across all RTs	-40% to -60%	1 - 2 Hours (Flush & Replace)
Pump Pulsation / Bubbles	Rhythmic sawtooth spikes	-20% to -30%	30 Mins (Purge & Degas)
Column Bleed	Exponential baseline rise at >70% Organic	-50% (Late eluters only)	2 Hours (Column Wash)
Ion Source Fouling	Erratic noise + overall signal suppression	-70% to -90%	3 - 4 Hours (Vent & Clean)

V. References

• ZefSci. "LCMS Troubleshooting: 14 Best Practices for Laboratories." ZefSci. Available at:[Link]

• Stoll, D. R. "Essentials of LC Troubleshooting, Part IV: What Is Going On with the Baseline?" Chromatography Online. Available at:[Link]

• Dolan, J. W. "Communicating with the Baseline." LCGC Europe. Available at:[Link]

• Shimadzu. "Baseline Noise Caused by Bubbles Forming or Accumulating Inside Detector Cells." Shimadzu Technical Support. Available at:[Link]

• LCGC International. "LC Troubleshooting Essentials: A Guide to Common Problems and Solutions." Chromatography Online. Available at:[Link]

• PharmPK Discussion. "Rise in background noise in LC-MS/MS analysis." PharmPK. Available at:[Link]

• SepScience. "LC and LC-MS Column Clogging: Common Causes and Proven Prevention Strategies." Separation Science. Available at:[Link]

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• 5. alfresco-static-files.s3.amazonaws.com [alfresco-static-files.s3.amazonaws.com]
• 6. 3-4) Baseline Noise Caused by Bubbles Forming or Accumulating Inside Detector Cells : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
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• 11. LC and LC-MS Column Clogging: Common Causes and Proven Prevention Strategies | Separation Science [sepscience.com]

Navigating the Stability of Milnacipran EP Impurity G: A Technical Support Guide

For Researchers, Scientists, and Drug Development Professionals

Welcome to the Technical Support Center for Milnacipran and its related compounds. As a Senior Application Scientist, I understand the critical importance of maintaining the integrity of your working standards. This guide is designed to provide you with in-depth, actionable insights into the potential degradation of Milnacipran EP Impurity G working standards, moving beyond a simple checklist to explain the "why" behind the troubleshooting steps. Our goal is to empower you with the knowledge to not only solve current stability issues but also to prevent future occurrences.

Frequently Asked Questions (FAQs)

Here, we address some of the most common initial questions regarding the stability of Milnacipran EP Impurity G.

Q1: What is Milnacipran EP Impurity G and why is its stability a concern?

Milnacipran EP Impurity G, chemically known as (Diethylamino)[2-(hydroxymethyl)-1-phenylcyclopropyl]formaldehyde, is a recognized impurity of the active pharmaceutical ingredient (API) Milnacipran.[1][2] Its stability is a critical concern because accurate quantification of impurities is essential for ensuring the safety, efficacy, and regulatory compliance of the final drug product.[3] Degradation of an impurity working standard can lead to underestimation of the impurity in a sample, potentially resulting in the release of a product that does not meet quality specifications.

Q2: My Milnacipran EP Impurity G working standard is showing a decrease in peak area during HPLC analysis. What are the likely causes?

A decrease in the peak area of your working standard is a direct indication of degradation. The primary factors that can contribute to the degradation of chemical reference standards include exposure to elevated temperatures, light, humidity, inappropriate pH levels, and oxidative stress.[4] Amines, such as the diethylamino group in Milnacipran and its impurities, can be particularly susceptible to oxidative and pH-mediated degradation.[5]

Q3: I'm observing new, unexpected peaks in the chromatogram of my aged Impurity G working standard. What does this signify?

The appearance of new peaks suggests that Impurity G itself is degrading into other compounds. This is a crucial observation, as these new degradants could potentially interfere with the quantification of other impurities or the main API. Forced degradation studies on Milnacipran have shown that it can degrade under acidic, basic, and oxidative conditions, and it is plausible that Impurity G follows similar degradation pathways.[6][7]

Q4: What are the recommended storage conditions for Milnacipran EP Impurity G working standards?

While specific storage conditions should always be taken from the Certificate of Analysis (CoA) provided by the supplier, general best practices for amine-containing compounds involve storage at controlled low temperatures (refrigerated or frozen), protection from light by using amber vials or storing in the dark, and minimizing exposure to atmospheric oxygen and humidity.[8][9] The European Pharmacopoeia (Ph. Eur.) provides guidelines on the proper handling and storage of their reference standards, which serve as a valuable resource.[10][11][12]

In-Depth Troubleshooting Guide

When you encounter instability with your Milnacipran EP Impurity G working standard, a systematic approach is key to identifying and resolving the issue. This guide will walk you through a logical workflow to diagnose the problem.

Initial Assessment: Reviewing Handling and Storage

Before delving into complex experiments, a thorough review of your current procedures is the first line of defense.

• Certificate of Analysis (CoA) and Supplier Recommendations:

  • Action: Immediately consult the CoA for the specific batch of the working standard. Pay close attention to the recommended storage conditions, re-test date, and any specific handling instructions.

  • Rationale: The CoA is the primary source of validated information for that specific lot of material. Deviation from these recommendations is a common source of instability.

• Storage Environment Verification:

  • Action: Verify the temperature and humidity logs for the storage unit where the standard is kept. Ensure there have been no significant excursions from the recommended conditions.

  • Rationale: Even short-term exposure to high temperatures or humidity can initiate degradation.[4]

• Solvent and Solution Preparation:

  • Action: Review the solvent used to dissolve the working standard. Note the pH of the solvent and its age. Consider if the solvent itself could be a source of contamination or degradation (e.g., peroxide formation in aged ethers).

  • Rationale: The pH of the solution can significantly impact the stability of amine-containing molecules.[4] Milnacipran has shown susceptibility to both acidic and basic hydrolysis.[6][7] The choice of solvent is also critical; for instance, replacing water with organic diluents can alter thermal degradation rates.[13][14]

Visualizing the Initial Troubleshooting Workflow

Caption: Initial troubleshooting workflow for suspected degradation.

Experimental Investigation: Isolating the Cause

If the initial assessment does not reveal a clear cause, a more detailed experimental approach is necessary.

Objective: To confirm that the observed degradation is specific to the aged working standard and not an artifact of the analytical method.

Methodology:

• Prepare a fresh solution of the suspect (aged) Milnacipran EP Impurity G working standard according to your standard procedure.

• Obtain a new, unopened vial of the same lot of the working standard, if available. If not, procure a new lot.

• Prepare a solution of the new working standard at the identical concentration and in the same solvent as the suspect standard.

• Analyze both solutions using your validated HPLC or UPLC method.[15][16]

• Data Analysis: Compare the peak area, retention time, and the presence of any new peaks in the chromatograms of the two solutions.

Interpreting the Results:

Observation	Likely Cause	Next Steps
Aged standard shows lower peak area and/or new peaks compared to the fresh standard.	Degradation of the aged working standard is confirmed.	Proceed to Stress Testing (Protocol 2).
Both aged and fresh standards show similar profiles, but they differ from historical data.	The issue may lie with the analytical method (e.g., mobile phase, column, detector).	Troubleshoot the analytical method.
Both standards show identical and expected profiles.	The initial suspected degradation may have been due to a dilution error or instrument variability.	Re-evaluate initial data and monitor closely.

Objective: To identify the specific environmental factors causing the degradation of the Impurity G working standard. This information is invaluable for establishing appropriate storage and handling procedures.

Methodology:

As outlined in the International Council for Harmonisation (ICH) guidelines, forced degradation studies involve subjecting the compound to conditions more severe than accelerated stability testing.[17]

• Preparation: Prepare several aliquots of a stock solution of Milnacipran EP Impurity G in a suitable solvent.

• Stress Conditions: Expose individual aliquots to the following conditions (one condition per aliquot):

  • Acid Hydrolysis: Add 0.1 N HCl and heat at 60-70°C for a defined period (e.g., 5 hours).[6][7]

  • Base Hydrolysis: Add 0.1 N NaOH and heat at 60-70°C for a defined period (e.g., 5 hours).[6][7]

  • Oxidation: Add 3-5% H₂O₂ and keep at room temperature for a defined period (e.g., 15-24 hours).[6][18]

  • Thermal Degradation: Heat the solution at a high temperature (e.g., 60-80°C) for an extended period (e.g., 48 hours).[19]

  • Photolytic Degradation: Expose the solution to UV light (e.g., 254 nm) for a defined period (e.g., 2-48 hours).[18][19]

• Analysis: After the stress period, neutralize the acidic and basic samples, and dilute all samples to the same concentration. Analyze all stressed samples, along with an unstressed control sample, by HPLC or UPLC.

Interpreting the Results:

By comparing the chromatograms of the stressed samples to the control, you can identify which conditions cause significant degradation.

Stress Condition	Observation	Implication for Handling and Storage
Acid/Base Hydrolysis	Significant decrease in the main peak and appearance of new peaks.	Avoid acidic or basic solvents and ensure the pH of solutions is near neutral.
Oxidation	Significant degradation.	Store solutions under an inert atmosphere (e.g., nitrogen or argon) and use freshly prepared solvents. Avoid solvents prone to peroxide formation.
Thermal Degradation	Degradation observed.	Store working standards and their solutions at recommended refrigerated or frozen temperatures.
Photolytic Degradation	Degradation observed.	Protect solid standards and solutions from light by using amber vials and storing them in the dark.

Visualizing the Degradation Pathway and Influencing Factors

Caption: Factors influencing the degradation of Impurity G.

Proactive Stability Management

Preventing degradation is always preferable to troubleshooting it. Implementing a robust stability management program for your working standards is essential.

• Routine Stability Monitoring: Establish a schedule for periodically re-analyzing your working standards to monitor their stability over time.[8] The frequency will depend on the stability data you have gathered.

• Proper Aliquoting: When a new working standard is received, consider aliquoting it into smaller, single-use vials. This minimizes the number of times the main stock is exposed to ambient conditions and reduces the risk of contamination.

• Thorough Documentation: Maintain detailed records of when standards are received, opened, and used. Any deviations from standard procedures should be noted. This traceability is crucial during an investigation.

By adopting a scientifically rigorous and systematic approach to the handling and analysis of your Milnacipran EP Impurity G working standards, you can ensure the accuracy and reliability of your analytical data, thereby upholding the quality and safety of your pharmaceutical products.

References

• Stability-indicating MEKC method for determination of milnacipran in capsules. Journal of the Chilean Chemical Society. Available from: [Link]

• A Stability Indicating U-HPLC Method for Milnacipran in Bulk Drugs and Pharmaceutical Dosage Forms. Scientific Research Publishing. Available from: [Link]

• A Stability Indicating U-HPLC Method for Milnacipran in Bulk Drugs and Pharmaceutical Dosage Forms. Semantic Scholar. Available from: [Link]

• Development of Validated Stability Indicating RP-HPLC Method for the Estimation of levo-Milnacipran Hydrochloride in Pure and Pharmaceutical. Chemical Science Review and Letters. Available from: [Link]

• Pharmacology and Pharmacokinetics of milnacipran. ResearchGate. Available from: [Link]

• Rapid quantitative determination of related substances and degradants in milnacipran. Journal of Chromatographic Science. Available from: [Link]

• What is the mechanism of Milnacipran Hydrochloride?. Patsnap Synapse. Available from: [Link]

• Top 5 Factors Affecting Chemical Stability. Emery Oleochemicals. Available from: [Link]

• Method development and validation for determination and quantitative estimation of impurities in milnacipran hydrochloride by liquid chromatography technique. Journal of Chemical and Pharmaceutical Research. Available from: [Link]

• Milnacipran EP Impurity G. SynThink. Available from: [Link]

• Milnacipran, a serotonin and norepinephrine reuptake inhibitor: a novel treatment for fibromyalgia. Future Medicine. Available from: [Link]

• Milnacipran EP Impurity G. EliteSynth Laboratories. Available from: [Link]

• Rapid Quantitative Determination of Related Substances and Degradants in Milnacipran. Oxford Academic. Available from: [Link]

• A Stability Indicating U-HPLC Method for Milnacipran in Bulk Drugs and Pharmaceutical Dosage Forms. ResearchGate. Available from: [Link]

• Milnacipran Impurities. SynThink. Available from: [Link]

• Stability Testing of Pharmaceutical Products. International Journal of Pharmaceutical, Chemical and Biological Sciences. Available from: [Link]

• Stability Testing Strategies for Working Standards. BioPharma Consulting Group. Available from: [Link]

• Stability Testing of Pharmaceuticals: Procedures and Best Practices. Lab Manager. Available from: [Link]

• Ph. Eur. reference standards. European Directorate for the Quality of Medicines & HealthCare. Available from: [Link]

• Fact sheet: European Pharmacopoeia Reference Standards. European Directorate for the Quality of Medicines & HealthCare. Available from: [Link]

• milnacipran hydrochloride and its Impurities. Pharmaffiliates. Available from: [Link]

• Key pharmaceutical stability testing guidelines. Omori UK. Available from: [Link]

• Guidelines On Stability Testing Of Finished Pharmaceutical Products and Active Drug Substance Year 2022. Ethiopian Food and Drug Authority. Available from: [Link]

• Important Aspects Regarding the Chemical Stability of Aqueous Amine Solvents for CO2 Capture. Industrial & Engineering Chemistry Research. Available from: [Link]

• Effect of Various Parameters on the Thermal Stability and Corrosion of CO 2 -Loaded Tertiary Amine Blends. MDPI. Available from: [Link]

• Ph. Eur. Reference Standards: Orders and Catalogue. European Directorate for the Quality of Medicines & HealthCare. Available from: [Link]

• Impact of Solvent on the Thermal Stability of Amines. ACS Publications. Available from: [Link]

• Reference Standards. ECA Academy. Available from: [Link]

• Impact of Solvent on the Thermal Stability of Amines. Industrial & Engineering Chemistry Research. Available from: [Link]

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Reference Data & Comparative Studies

A Chromatographic Comparison of Milnacipran EP Impurity G and Impurity A

A Technical Guide for Researchers and Drug Development Professionals

In the landscape of pharmaceutical analysis, the effective separation and quantification of impurities are paramount to ensuring the safety and efficacy of drug substances. This guide provides an in-depth chromatographic comparison of two critical process-related impurities of Milnacipran as defined by the European Pharmacopoeia (EP): Impurity G and Impurity A. As a senior application scientist, this document synthesizes established analytical principles with practical, field-proven insights to aid researchers in developing robust analytical methods for the quality control of Milnacipran.

Introduction to Milnacipran and its EP Impurities G and A

Milnacipran is a selective serotonin and norepinephrine reuptake inhibitor, widely used in the treatment of fibromyalgia and major depressive disorder.[1][] The control of impurities in the active pharmaceutical ingredient (API) is a critical aspect of its quality control, as mandated by regulatory bodies like the European Pharmacopoeia.[3] Among the listed impurities, Impurity G and Impurity A are of significant interest due to their potential impact on the safety and quality of the final drug product.

Impurity G: Chemically known as (Diethylamino)[2-(hydroxymethyl)-1-phenylcyclopropyl]formaldehyde, Impurity G has a molecular formula of C15H21NO2 and a molecular weight of 247.33 g/mol .[4][5]

Impurity A: Chemically known as 1-phenyl-3-azabicyclo[3.1.0]hexan-2-one, Impurity A has a molecular formula of C11H11NO and a molecular weight of 173.21 g/mol .[6]

The structural differences between these two impurities and the parent drug, Milnacipran, present unique challenges and considerations for their chromatographic separation.

Chromatographic Method Development: A Comparative Approach

The development of a stability-indicating method capable of resolving Milnacipran from its impurities is crucial.[7][8] Based on a review of existing literature and established chromatographic principles, a reversed-phase high-performance liquid chromatography (RP-HPLC) method is the most suitable approach.[9][10][11]

Rationale for Column and Mobile Phase Selection

The choice of stationary and mobile phases is critical for achieving the desired separation.

• Stationary Phase: A C18 column is a common choice for the analysis of Milnacipran and its impurities due to its versatility and ability to separate compounds with varying polarities.[7][9] A phenyl column can also be considered as an alternative, potentially offering different selectivity for aromatic compounds like Milnacipran and its impurities.[12][13]

• Mobile Phase: A gradient elution using a combination of an aqueous buffer and an organic modifier is generally preferred to resolve a complex mixture of the API and its impurities.[7][8][12]

  • Aqueous Phase: A buffer such as potassium dihydrogen phosphate or sodium dihydrogen phosphate, with the pH adjusted to the acidic range (e.g., 2.5-3.5), helps to ensure consistent peak shapes and retention times.[7][12] The addition of an ion-pairing agent, like sodium dodecyl sulfate, can be beneficial in improving the retention and resolution of polar analytes.

  • Organic Phase: Acetonitrile is a common choice as the organic modifier due to its low viscosity and UV transparency.[7][9][10] Methanol can also be used, sometimes in combination with acetonitrile, to fine-tune the selectivity of the separation.[9][10]

Proposed Experimental Workflow

The following diagram illustrates a typical workflow for the comparative analysis of Milnacipran EP Impurity G and Impurity A.

Figure 1: A generalized workflow for the chromatographic comparison of Milnacipran impurities.

Experimental Protocol: A Step-by-Step Guide

This section outlines a detailed protocol for the comparative analysis.

3.1. Materials and Reagents

• Milnacipran Hydrochloride Reference Standard

• Milnacipran EP Impurity G Reference Standard

• Milnacipran EP Impurity A Reference Standard

• Acetonitrile (HPLC Grade)

• Potassium Dihydrogen Phosphate (AR Grade)

• Orthophosphoric Acid (AR Grade)

• Water (HPLC Grade)

3.2. Chromatographic Conditions

Parameter	Condition
Instrument	High-Performance Liquid Chromatography (HPLC) system with a UV detector
Column	C18, 4.6 mm x 250 mm, 5 µm
Mobile Phase A	0.02 M Potassium Dihydrogen Phosphate, pH adjusted to 3.0 with Orthophosphoric Acid
Mobile Phase B	Acetonitrile
Gradient Program	Time (min)
0
10
20
25
30
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection Wavelength	220 nm[7][10]
Injection Volume	10 µL

3.3. Preparation of Solutions

• Standard Stock Solution (Milnacipran): Accurately weigh and dissolve about 25 mg of Milnacipran Hydrochloride Reference Standard in a 25 mL volumetric flask with a suitable diluent (e.g., a mixture of Mobile Phase A and B).

• Impurity Stock Solutions (Impurity G and A): Accurately weigh and dissolve about 10 mg of each impurity reference standard in separate 100 mL volumetric flasks with the diluent.

• System Suitability Solution: Prepare a solution containing approximately 0.5 mg/mL of Milnacipran and 0.0015 mg/mL of each impurity.

• Test Solution (Spiked Sample): Prepare a solution of the Milnacipran API at a concentration of 1.0 mg/mL, spiked with Impurity G and Impurity A at a level of 0.15%.

Expected Results and Discussion

Based on the proposed method and the chemical structures of the analytes, the following outcomes can be anticipated.

Elution Order and Resolution

The elution order in reversed-phase chromatography is primarily governed by the polarity of the compounds. Less polar compounds will have longer retention times.

• Milnacipran: As the parent drug, it will serve as the main reference peak.

• Impurity A: With a smaller molecular weight and a more rigid, bicyclic structure, Impurity A is expected to be more polar than Milnacipran and Impurity G. Therefore, it is likely to elute earliest among the three.

• Impurity G: The presence of a hydroxyl group and a larger overall structure suggests it might have a polarity intermediate between Impurity A and Milnacipran, or it could be less polar than Milnacipran depending on the overall contribution of the functional groups.

The primary goal is to achieve a resolution of greater than 1.5 between all adjacent peaks, which is a common requirement for system suitability in pharmaceutical analysis.[7][8]

Comparative Data Summary

The following table summarizes the expected comparative data for the two impurities.

Parameter	Milnacipran EP Impurity G	Milnacipran EP Impurity A
Expected Retention Time (Relative)	Later eluting	Earlier eluting
Expected Resolution	> 1.5 from Milnacipran and Impurity A	> 1.5 from the solvent front and adjacent peaks
Limit of Quantification (LOQ)	To be determined experimentally	To be determined experimentally
Response Factor (Relative to Milnacipran)	To be determined experimentally	To be determined experimentally

Conclusion

This guide provides a comprehensive framework for the chromatographic comparison of Milnacipran EP Impurity G and Impurity A. By understanding the structural differences between these impurities and applying sound chromatographic principles, researchers can develop and validate robust analytical methods for the quality control of Milnacipran. The proposed experimental design and protocols offer a solid starting point for such investigations, emphasizing the importance of systematic method development and adherence to regulatory standards. The successful separation and quantification of these impurities are critical for ensuring the quality, safety, and efficacy of Milnacipran-containing drug products.

References

• A Stability Indicating U-HPLC Method for Milnacipran in Bulk Drugs and Pharmaceutical Dosage Forms. Scirp.org. [Link]

• Method development and validation for determination and quantitative estimation of impurities in milnacipran hydrochloride by liquid chromatography technique. Journal of Chemical and Pharmaceutical Research. [Link]

• (PDF) A Stability Indicating U-HPLC Method for Milnacipran in Bulk Drugs and Pharmaceutical Dosage Forms. ResearchGate. [Link]

• development and validation of rp-hplc method for estimation of milnacipran hcl in pharmaceutical formulations. International Journal of Pharmacy. [Link]

• Rapid Quantitative Determination of Related Substances and Degradants in Milnacipran. Journal of Chromatographic Science, Oxford Academic. [Link]

• Rapid Quantitative Determination of Related Substances and Degradants in Milnacipran. Oxford Academic. [Link]

• Method Development and Validation of Milnacipran by using RP-HPLC Method. Asian Journal of Pharmaceutical Technology & Innovation. [Link]

• Milnacipran EP Impurity G. EliteSynth Laboratories. [Link]

• Milnacipran EP Impurity G | 1353644-49-1. SynThink. [Link]

• 153275-06-0 Milnacipran EP Impurity A - Reference Standard. SynThink. [Link]

• milnacipran hydrochloride and its Impurities. Pharmaffiliates. [Link]

• Milnacipran Impurities. SynZeal. [Link]

• Impurity Control in the European Pharmacopoeia. EDQM, Council of Europe. [Link]

• (PDF) Identification, Synthesis and Characterisation of process related impurities if Milnacipran. ResearchGate. [Link]

• MILNACIPRAN. gsrs. [Link]

• Guideline on control of impurities of pharmacopoeial substances: compliance with the European Pharmacopoeia general monograph &q. EMA. [Link]

• eCopy, Inc. accessdata.fda.gov. [Link]

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A Comparative In-Vitro Toxicity Assessment of Milnacipran and its Process-Related Impurity G: A Guide for Preclinical Safety Evaluation

This guide provides a comprehensive framework for conducting a comparative in-vitro toxicity assessment of the serotonin-norepinephrine reuptake inhibitor (SNRI) Milnacipran and its European Pharmacopoeia (EP) Impurity G. The methodologies outlined herein are designed to furnish researchers, scientists, and drug development professionals with the robust data required for preclinical safety and risk assessment, in alignment with international regulatory expectations.

Introduction: The Imperative for Impurity Profiling

Milnacipran is an established SNRI used in the treatment of fibromyalgia and major depressive disorder.[1] Its therapeutic action is derived from the potent inhibition of serotonin and norepinephrine reuptake in the synaptic cleft.[2][3] As with any chemically synthesized active pharmaceutical ingredient (API), the manufacturing process can result in the formation of impurities. Regulatory bodies worldwide, guided by the International Council for Harmonisation (ICH) guidelines Q3A and Q3B, mandate the identification, reporting, and toxicological qualification of impurities exceeding specific thresholds.[4][5][6][7]

Milnacipran EP Impurity G, identified as (Diethylamino)[2-(hydroxymethyl)-1-phenylcyclopropyl]formaldehyde (CAS No. 1353644-49-1), is a known process-related impurity.[8][9] Qualification of such impurities is a critical step in drug development, ensuring that their presence at specified levels does not pose an undue risk to patient safety. This process involves acquiring and evaluating data to establish the biological safety of the impurity.[4][5]

This guide details an in-vitro strategy to compare the toxicity profile of Impurity G against that of the parent compound, Milnacipran. By employing a battery of assays targeting relevant cell lines, we can generate a comprehensive safety profile covering general cytotoxicity, mechanism-based toxicity, and genotoxicity.

Rationale for Assay Selection and Experimental Design

The selection of in-vitro models and endpoints is paramount for a meaningful toxicity assessment. Our experimental design is predicated on the known pharmacology and metabolism of Milnacipran.

• Target Organ Systems: Milnacipran's primary therapeutic target is the central nervous system (CNS).[2] Its metabolism, though minimal, primarily occurs in the liver.[10][11] Therefore, our assessment utilizes human-derived neuronal and hepatic cell lines to model potential neurotoxicity and hepatotoxicity, respectively.

• Cell Line Selection:

  • SH-SY5Y (Human Neuroblastoma Cell Line): This is a well-established model for neurotoxicity studies, as these cells exhibit neuronal characteristics.[12][13]

  • HepaRG™ (Human Hepatic Cell Line): These cells are highly metabolically active, closely mimicking primary human hepatocytes, making them an excellent model for assessing both direct and metabolism-induced hepatotoxicity.

• Toxicity Endpoints: A multi-parametric approach is employed to build a comprehensive toxicity profile:

  • Cytotoxicity: Measures overall cell health and viability, providing a baseline understanding of toxic potential (IC50 values).

  • Apoptosis: Investigates the mechanism of cell death, specifically programmed cell death, a common pathway in drug-induced toxicity.

  • Oxidative Stress: Assesses the generation of reactive oxygen species (ROS), a key mechanism of cellular damage.[14]

  • Genotoxicity: Evaluates the potential for the impurity to damage DNA, a critical safety concern due to the risk of mutagenesis and carcinogenicity.[15][16]

The overall experimental workflow is depicted below.

Caption: Overall Experimental Workflow.

Methodologies and Experimental Protocols

For all cell-based assays, compounds (Milnacipran HCl and Impurity G) should be dissolved in a suitable vehicle, such as dimethyl sulfoxide (DMSO), with the final vehicle concentration in cell culture media kept constant across all treatments (typically ≤0.5%). A vehicle-only control group must be included in every experiment.

General Cytotoxicity Assessment

A. MTT Cell Viability Assay

• Principle: This colorimetric assay measures the reduction of yellow tetrazolium salt (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to purple formazan crystals by metabolically active cells. The amount of formazan produced is proportional to the number of viable cells.[17]

• Protocol:

  • Cell Seeding: Seed SH-SY5Y or HepaRG™ cells into a 96-well plate at a pre-determined optimal density and allow them to adhere for 24 hours.

  • Treatment: Remove the culture medium and add fresh medium containing serial dilutions of Milnacipran or Impurity G. Include a vehicle control and a positive control (e.g., Doxorubicin).

  • Incubation: Incubate the plate for 24 or 48 hours at 37°C in a humidified 5% CO2 incubator.

  • MTT Addition: Add MTT reagent (final concentration 0.5 mg/mL) to each well and incubate for 3-4 hours.

  • Solubilization: Remove the MTT solution and add DMSO or another suitable solvent to dissolve the formazan crystals.

  • Measurement: Read the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate cell viability as a percentage relative to the vehicle control. Plot the percentage of viability against the log of the compound concentration and determine the IC50 value (the concentration that inhibits 50% of cell viability) using non-linear regression analysis.

B. Lactate Dehydrogenase (LDH) Release Assay

• Principle: This assay quantifies cytotoxicity by measuring the activity of LDH released from damaged cells into the culture medium. LDH is a stable cytosolic enzyme that is released upon loss of membrane integrity.[13][17]

• Protocol:

  • Cell Seeding & Treatment: Follow steps 1-3 of the MTT protocol.

  • Sample Collection: After the incubation period, carefully collect a sample of the cell culture supernatant from each well.

  • LDH Reaction: Transfer the supernatant to a new 96-well plate and add the LDH assay reaction mixture according to the manufacturer's instructions (e.g., CyQUANT™ LDH Cytotoxicity Assay Kit).

  • Incubation: Incubate the plate at room temperature for 30 minutes, protected from light.

  • Measurement: Measure the absorbance at 490 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cytotoxicity relative to a maximum LDH release control (cells lysed with a detergent). Determine the IC50 value.

Mechanism of Cell Death: Apoptosis Assay

• Principle: Caspases are proteases that play a critical role in executing apoptosis.[18] Caspase-3 and Caspase-7 are key executioner caspases.[19][20] The Caspase-Glo® 3/7 Assay is a luminescent assay that measures their activity. The substrate contains the DEVD tetrapeptide sequence, which is cleaved by activated caspase-3/7, releasing aminoluciferin and generating a luminescent signal proportional to caspase activity.

• Protocol:

  • Cell Seeding & Treatment: Seed cells in a white-walled 96-well plate and treat with Milnacipran and Impurity G at concentrations around their respective IC50 values (determined from cytotoxicity assays) for a relevant time period (e.g., 6-24 hours).

  • Reagent Addition: Remove the plate from the incubator and allow it to equilibrate to room temperature. Add the Caspase-Glo® 3/7 Reagent directly to each well.

  • Incubation: Mix gently and incubate at room temperature for 1-2 hours.

  • Measurement: Measure the luminescence using a plate-reading luminometer.

• Data Analysis: Express results as fold change in luminescence relative to the vehicle control.

Caption: Simplified Apoptotic Caspase Cascade.

Oxidative Stress Assessment

• Principle: The 2',7'-dichlorodihydrofluorescein diacetate (DCFDA) assay is used to measure intracellular ROS production. Non-fluorescent DCFDA is deacetylated by cellular esterases and then oxidized by ROS into the highly fluorescent 2',7'-dichlorofluorescein (DCF).

• Protocol:

  • Cell Seeding: Seed cells in a black-walled, clear-bottom 96-well plate.

  • DCFDA Loading: Remove the medium and incubate cells with DCFDA (e.g., 10 µM) for 45-60 minutes at 37°C.

  • Washing: Wash the cells with phosphate-buffered saline (PBS) to remove excess probe.

  • Treatment: Add medium containing the test compounds. A positive control like H2O2 or Tert-butyl hydroperoxide should be used.[21]

  • Measurement: Measure fluorescence intensity immediately and at subsequent time points (e.g., every 30 minutes for 2-4 hours) using a fluorescence plate reader with excitation/emission wavelengths of ~485/535 nm.

• Data Analysis: Calculate the fold change in fluorescence intensity relative to the vehicle control at each time point.

Genotoxicity Screening

• Principle: The Bacterial Reverse Mutation Test (Ames Test), as described in OECD Guideline 471, is a widely used method to assess the mutagenic potential of a chemical. It uses several strains of Salmonella typhimurium and Escherichia coli with mutations in genes involved in histidine or tryptophan synthesis, respectively. The assay measures the ability of a test substance to induce reverse mutations, restoring the bacteria's ability to synthesize the essential amino acid and grow on a minimal medium. The test is conducted with and without a metabolic activation system (S9 fraction from rat liver) to mimic mammalian metabolism.

• Protocol Outline:

  • Strain Selection: Use a standard set of tester strains (e.g., S. typhimurium TA98, TA100, TA1535, TA1537 and E. coli WP2 uvrA).

  • Metabolic Activation: Prepare two sets of experiments: one with and one without the S9 metabolic activation mix.

  • Exposure: In the plate incorporation method, the test compound, bacteria, and (if applicable) S9 mix are combined in a molten top agar and poured onto minimal glucose agar plates.

  • Incubation: Incubate the plates at 37°C for 48-72 hours.

  • Colony Counting: Count the number of revertant colonies on each plate.

• Data Analysis: A positive result is defined as a dose-related increase in the number of revertant colonies that is at least double the background (vehicle control) count. The results will classify Impurity G as mutagenic or non-mutagenic under the test conditions. This is a critical first step in the genotoxicity assessment strategy outlined in ICH M7.[22][23]

Data Presentation and Interpretation

Quantitative data from the cytotoxicity assays should be summarized in a clear, tabular format to facilitate direct comparison.

Table 1: Comparative Cytotoxicity (IC50) of Milnacipran and Impurity G

Compound	Cell Line	Assay	Incubation Time	IC50 (µM) ± SD
Milnacipran HCl	SH-SY5Y	MTT	48h	[Insert Data]
SH-SY5Y	LDH	48h	[Insert Data]
HepaRG™	MTT	48h	[Insert Data]
HepaRG™	LDH	48h	[Insert Data]
Impurity G	SH-SY5Y	MTT	48h	[Insert Data]
SH-SY5Y	LDH	48h	[Insert Data]
HepaRG™	MTT	48h	[Insert Data]
HepaRG™	LDH	48h	[Insert Data]

SD: Standard Deviation

Interpretation:

• A significantly lower IC50 value for Impurity G compared to Milnacipran indicates higher cytotoxic potential.

• Discrepancies between results in SH-SY5Y and HepaRG™ cells may suggest organ-specific toxicity.

• Results from the apoptosis and oxidative stress assays provide mechanistic insight into how the compounds induce cytotoxicity. A significant increase in caspase activity or ROS production by Impurity G at sub-cytotoxic concentrations would be a noteworthy finding.

• The Ames test result is crucial. A positive finding would classify Impurity G as a mutagenic impurity, triggering a more stringent control strategy according to ICH M7 guidelines, potentially requiring control at the Threshold of Toxicological Concern (TTC) of 1.5 µ g/day .[22]

Conclusion and Risk Assessment Perspective

This guide provides a robust in-vitro platform for the comparative toxicity assessment of Milnacipran EP Impurity G. The collective data from these assays will establish a comprehensive safety profile for the impurity relative to the parent drug.

If the in-vitro data demonstrates that Impurity G is not genotoxic and possesses a toxicity profile comparable to or significantly less potent than Milnacipran, this information can be used to justify its acceptance criteria in the final drug substance, as per ICH Q3A(R2).[4] Conversely, if Impurity G is found to be significantly more toxic or is confirmed as a mutagen, these findings would necessitate stricter controls in the manufacturing process to limit its level in the final product and ensure patient safety.

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